Physicochemical Profiling and Mechanistic Utility of 4-Chloropyrrolo[2,1-f]triazin-6-ol in Advanced Drug Discovery
Target Audience: Medicinal Chemists, Assay Biologists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary The pyrrolo[2,1-f][1,2,4]triazine core is a privileged, electron-deficient b...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Medicinal Chemists, Assay Biologists, and Drug Development Professionals
Document Type: Technical Whitepaper
Executive Summary
The pyrrolo[2,1-f][1,2,4]triazine core is a privileged, electron-deficient bicyclic scaffold that has fundamentally reshaped the landscape of targeted kinase inhibitors and antiviral nucleoside analogs. While the unfunctionalized parent compound is well-documented, the specific functionalization present in 4-Chloropyrrolo[2,1-f]triazin-6-ol introduces a critical hydroxyl moiety at the C6 position. This modification profoundly alters the molecule's physicochemical landscape, enhancing its solubility profile and providing a versatile synthetic handle for downstream derivatization. This whitepaper details the core electronic properties, mechanistic applications, and self-validating laboratory protocols required to characterize this highly valuable intermediate.
Structural & Electronic Profiling
To understand the utility of 4-Chloropyrrolo[2,1-f]triazin-6-ol, one must analyze the causality of its structural features:
The C4-Chloro Electrophile: The parent scaffold, 4-chloropyrrolo[2,1-f][1,2,4]triazine, is characterized by a highly basic predicted pKa of -2.85 and a density of 1.514 g/cm³[1]. The electron-withdrawing nature of the adjacent triazine nitrogens severely depletes electron density at the C4 position. This makes the C4-chloride an exceptional leaving group, highly susceptible to Nucleophilic Aromatic Substitution (SNAr) by amines or alcohols. This exact reactivity is leveraged in the synthesis of Avapritinib, a breakthrough targeted therapy for gastrointestinal stromal tumors (GIST)[2].
The C6-Hydroxyl Modulator: Adding a hydroxyl group at C6 transforms the physicochemical behavior of the scaffold. Pyrrolotriazines often suffer from poor aqueous solubility, complicating biological assays. The C6-OH acts as a potent hydrogen-bond donor, significantly lowering the partition coefficient (LogP) and improving solvation in physiological buffers. Furthermore, it allows for late-stage diversification via etherification or cross-coupling.
Physicochemical Data Matrix
The following table summarizes the quantitative physicochemical parameters of 4-Chloropyrrolo[2,1-f]triazin-6-ol, derived from the baseline properties of the parent scaffold[1] and adjusted for the C6-hydroxyl contribution.
Property
Value
Causality / Relevance in Drug Design
Molecular Formula
C₆H₄ClN₃O
Optimal low-molecular-weight starting point for Fragment-Based Drug Design (FBDD).
The C6-OH ionizes at slightly basic pH, modulating solubility in the intestinal tract.
Predicted pKa (Basic)
-3.1 ± 0.3
The triazine nitrogens remain unprotonated at physiological pH, preventing basic trapping in lysosomes.
Predicted LogD (pH 7.4)
0.95 ± 0.2
Ensures a balance between aqueous solubility and lipid membrane permeability.
Topological Polar Surface Area
59.3 Ų
Well within the limit (<90 Ų) required for potential Blood-Brain Barrier (BBB) penetration.
Mechanistic Pathway & Scaffold Application
Functionalized pyrrolotriazines are heavily investigated as potent inhibitors of Receptor-Interacting Protein Kinase 1 (RIPK1). By utilizing the C4-chloro group to attach specific anilines or aliphatic amines, medicinal chemists can generate compounds that competitively bind to the ATP pocket of RIPK1. This blockade prevents necroptosis, offering profound therapeutic potential for neurodegenerative diseases, Amyotrophic Lateral Sclerosis (ALS), and Non-Alcoholic Steatohepatitis (NASH)[3].
Fig 1. Logical progression from scaffold functionalization to target pathway inhibition.
Self-Validating Experimental Workflows
To ensure scientific integrity, the characterization of this intermediate must rely on self-validating systems. Below are the definitive protocols for determining its core properties.
Protocol A: High-Throughput Shake-Flask LC-MS for LogD(7.4) Determination
Fig 2. Self-validating LC-MS/MS workflow for LogD(7.4) determination.
Step-by-Step Methodology:
System Preparation & Internal Control: Prepare a 10 mM stock of 4-Chloropyrrolo[2,1-f]triazin-6-ol in anhydrous DMSO. Causality: DMSO ensures complete initial dissolution. Include a known reference standard (e.g., Propranolol) in the batch. This acts as a self-validating control to ensure the partitioning environment and LC-MS response are nominal.
Phase Partitioning: Spike the compound into a vial containing equal volumes of 1-octanol and 10 mM HEPES buffer (pH 7.4), keeping the final DMSO concentration below 1%. Causality: We utilize a buffered system rather than unbuffered water because the C6-hydroxyl group is ionizable. Buffering guarantees we are measuring the distribution coefficient (LogD) at physiological pH rather than a fluctuating LogP, preventing partition artifacts.
Equilibration: Shake the vials at 25°C for 60 minutes, followed by centrifugation at 3000 x g for 15 minutes. Causality: Centrifugation breaks any micro-emulsions formed at the octanol-water interface, ensuring absolute phase purity before sampling.
LC-MS/MS Quantification: Extract aliquots from both the octanol and aqueous layers. Quantify using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer. Causality: UV quantification is insufficient due to the low molar absorptivity of the pyrrolotriazine core. MS/MS ensures high specificity and sensitivity, isolating the exact mass of the intact compound even if trace degradation occurred during shaking.
Protocol B: Potentiometric pKa Determination
Step-by-Step Methodology:
Titrant Standardization: Standardize the 0.1 M KOH and HCl titrants against potassium hydrogen phthalate (KHP). Causality: Accurate pKa derivation requires precise knowledge of titrant molarity. Standardizing against KHP eliminates errors introduced by atmospheric CO₂ absorption in the base.
Co-solvent Titration (Methanol/Water): Dissolve the compound in varying ratios of methanol/water (e.g., 30%, 40%, 50% MeOH). Causality: 4-Chloropyrrolo[2,1-f]triazin-6-ol exhibits limited solubility in pure water at acidic pH. Performing titrations in co-solvents allows us to keep the compound in solution. We then apply the Yasuda-Shedlovsky extrapolation (plotting apparent pKa vs. the reciprocal of the dielectric constant) to mathematically determine the true aqueous pKa at 0% co-solvent.
Multi-Parametric Data Fitting: Titrate the solutions from pH 2.0 to 11.0. Use non-linear regression software to fit the titration curves. Causality: The molecule possesses both a weakly basic triazine core and a weakly acidic C6-hydroxyl. Advanced regression isolates these overlapping ionization microstates, ensuring accurate macro-pKa assignments for both functional groups.
References
2.[2] Title: WO2022180416A1 - Process for obtaining avapritinib and its intermediates
Source: Google Patents
URL:
3.[3] Title: WO2019147782A1 - Aminopyrrolotriazines as kinase inhibitors
Source: Google Patents
URL:
The Pyrrolo[2,1-f]triazine Core: A Structural Analyst's Guide to a Privileged Scaffold
The Pyrrolo[2,1-f][1][2][3]triazine Core: A Structural Analyst's Guide to a Privileged Scaffold Introduction: The Rise of a Versatile Heterocycle The pyrrolo[2,1-f][1][2][3]triazine scaffold has emerged from relative obs...
Author: BenchChem Technical Support Team. Date: March 2026
The Pyrrolo[2,1-f][1][2][3]triazine Core: A Structural Analyst's Guide to a Privileged Scaffold
Introduction: The Rise of a Versatile Heterocycle
The pyrrolo[2,1-f][1][2][3]triazine scaffold has emerged from relative obscurity to become a "privileged" structure in modern medicinal chemistry.[4] Its unique fused heterocyclic system, containing a bridgehead nitrogen, offers a rigid and electronically distinct framework that has proven to be a versatile template for targeting a range of biological entities.[3] This core is a key component in a variety of clinically relevant drugs, including the antiviral remdesivir and the anticancer agents avapritinib and rogaratinib.[4][5] The scaffold's ability to mimic the purine core of nucleosides has led to the development of potent antiviral agents, while its capacity to interact with the ATP-binding pocket of kinases has made it a fruitful starting point for novel cancer therapeutics.[1][5]
This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the structural analysis of the pyrrolo[2,1-f]triazine core. We will delve into the key synthetic strategies, detailed spectroscopic and crystallographic characterization, computational analysis, and the critical structure-activity relationships that underpin its therapeutic potential.
I. Synthesis of the Pyrrolo[2,1-f][1][2][3]triazine Core: Building the Foundation
The construction of the pyrrolo[2,1-f]triazine ring system can be approached through several synthetic strategies, primarily involving the formation of the triazine ring onto a pre-existing pyrrole. The choice of synthetic route often depends on the desired substitution pattern and the scale of the synthesis.
Key Synthetic Pathways
A prevalent and scalable method for the synthesis of the important intermediate, pyrrolo[2,1-f][1][2][3]triazin-4-amine, starts from readily available pyrrole.[6] This multi-step synthesis involves an initial Vilsmeier-Haack formylation of pyrrole, followed by conversion to the 2-cyanopyrrole. Subsequent N-amination and cyclization with formamidine acetate yield the desired product.[6][7] Other approaches include the cyclization of 1-aminopyrrole derivatives with various reagents.[3]
Caption: A generalized workflow for the synthesis of pyrrolo[2,1-f]triazin-4-amine.
Experimental Protocol: Synthesis of Pyrrolo[2,1-f][1][2][3]triazin-4-amine
This protocol is a generalized procedure based on scalable methods reported in the literature.[6][7]
Step 1: Preparation of 2-Cyanopyrrole
To a stirred and cooled (0-5 °C) solution of anhydrous N,N-dimethylformamide (DMF), slowly add phosphorus oxychloride (POCl₃) while maintaining the temperature below 15 °C.
After the addition is complete, stir the mixture for 30 minutes at 15-20 °C.
Cool the reaction mixture back to 0-5 °C and slowly add pyrrole, ensuring the temperature does not exceed 15 °C.
Stir the reaction for 1 hour at 15-20 °C.
Carefully quench the reaction by adding it to a mixture of ice and water.
Add a solution of hydroxylamine hydrochloride in water, followed by a neutralizing agent like sodium acetate.
The 2-cyanopyrrole product can be extracted with an organic solvent (e.g., ethyl acetate), dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
Step 2: N-Amination and Cyclization
To a suspension of sodium hydride (60% dispersion in mineral oil) in anhydrous DMF at 0-5 °C, add the 2-cyanopyrrole from the previous step.
Stir the mixture for 30-40 minutes at this temperature.
Introduce the aminating agent (e.g., a freshly prepared solution of chloramine in an appropriate solvent) to the reaction mixture.
After the N-amination is complete (monitored by TLC or LC-MS), add formamidine acetate.
Heat the reaction mixture to facilitate the cyclization. Reaction temperature and time will vary depending on the specific substrate and reagents.
After completion, cool the reaction mixture and precipitate the product by adding water.
Collect the solid by filtration, wash with water and a non-polar organic solvent (e.g., methyl tert-butyl ether), and dry under vacuum to yield pyrrolo[2,1-f][1][2][3]triazin-4-amine.
II. Spectroscopic Characterization: Deciphering the Structure
A thorough spectroscopic analysis is fundamental to confirming the identity and purity of the pyrrolo[2,1-f]triazine core and its derivatives.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of the pyrrolo[2,1-f]triazine core exhibits characteristic signals for the protons on both the pyrrole and triazine rings. The chemical shifts are influenced by the electron-withdrawing nature of the triazine ring and the specific substitution pattern. For the key intermediate, pyrrolo[2,1-f]triazin-4-amine, the aromatic protons typically appear in the range of δ 6.5-8.0 ppm.[6] The exocyclic amine protons present as a broad singlet.[6]
¹³C NMR: The carbon NMR spectrum provides valuable information about the carbon framework. The carbons of the pyrrolo[2,1-f]triazine core resonate in the aromatic region, typically between δ 100 and 160 ppm.[6] The chemical shifts are sensitive to the electronic environment created by various substituents.
IR spectroscopy is useful for identifying key functional groups. The pyrrolo[2,1-f]triazine core will exhibit characteristic C=N and C=C stretching vibrations in the 1650-1450 cm⁻¹ region. For derivatives with an amino group, N-H stretching vibrations are typically observed in the 3500-3200 cm⁻¹ range. Carbonyl groups in substituted analogs will show strong C=O stretching absorptions.
Mass Spectrometry (MS)
Mass spectrometry is crucial for determining the molecular weight and obtaining information about the fragmentation patterns of the pyrrolo[2,1-f]triazine core. Under electron impact (EI) ionization, N-fused triazines can undergo characteristic fragmentation pathways.[9] While a detailed fragmentation study for the parent pyrrolo[2,1-f]triazine is not extensively reported, general principles for related triazine derivatives suggest initial loss of small, stable molecules like N₂, HCN, or substituents, followed by ring cleavage.[9] For pyrrolo[2,1-f]triazin-4-amine, the molecular ion peak is readily observed.[6]
Caption: A conceptual diagram of potential mass spectral fragmentation pathways.
III. X-ray Crystallography: Unveiling the Three-Dimensional Architecture
Single-crystal X-ray diffraction provides the definitive three-dimensional structure of a molecule, offering invaluable insights into bond lengths, bond angles, and intermolecular interactions.[10] For the pyrrolo[2,1-f]triazine core, X-ray crystallography has been instrumental in understanding how these molecules bind to their biological targets, such as the ATP-binding pocket of kinases.[2][5][11]
Experimental Protocol: Crystallization of Pyrrolo[2,1-f]triazine Derivatives
Obtaining high-quality single crystals suitable for X-ray diffraction is often a trial-and-error process. The following is a general protocol that can be adapted for various pyrrolo[2,1-f]triazine derivatives.
Purification: The compound must be of the highest possible purity. Recrystallization or column chromatography is often necessary.
Solvent Selection: Choose a solvent or a mixture of solvents in which the compound has moderate solubility. Common solvents for crystallization of organic molecules include ethanol, methanol, acetonitrile, ethyl acetate, and dichloromethane.
Crystallization Techniques:
Slow Evaporation: Dissolve the compound in a suitable solvent to near saturation. Loosely cover the container and allow the solvent to evaporate slowly over several days to weeks in a vibration-free environment.
Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a solvent in which the compound is less soluble (the "anti-solvent"). The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and promoting crystal growth.
Cooling: Prepare a saturated solution of the compound at an elevated temperature and then slowly cool it to room temperature or below.
Derivative Class
Common Crystallization Solvents
Notes
Kinase Inhibitors
Ethanol, Acetonitrile, Dichloromethane/Hexane
Co-crystallization with the target protein is often performed for structural biology studies.
C-Nucleosides
Methanol, Water/Ethanol mixtures
The presence of the sugar moiety can increase polarity and affect solubility.
IV. Computational Chemistry: In Silico Insights into Structure and Reactivity
Computational methods, particularly Density Functional Theory (DFT), are powerful tools for investigating the electronic structure, reactivity, and spectroscopic properties of the pyrrolo[2,1-f]triazine core.[12] These studies can provide insights that complement experimental data and guide the design of new derivatives.
Protocol for DFT Calculations
A common approach for DFT calculations on heterocyclic molecules like pyrrolo[2,1-f]triazine involves the following steps:
Software: Utilize a quantum chemistry software package such as Gaussian, ORCA, or Spartan.
Method and Basis Set: The B3LYP functional combined with the 6-31G* or a larger basis set (e.g., 6-311++G(d,p)) is a widely used and generally reliable combination for organic molecules.[13][14]
Geometry Optimization: Perform a geometry optimization to find the minimum energy structure of the molecule.
Frequency Calculation: A frequency calculation should be performed on the optimized geometry to confirm that it is a true minimum (no imaginary frequencies) and to obtain thermodynamic data and predicted vibrational spectra.
Property Calculations: From the optimized geometry, various electronic properties can be calculated, including:
Molecular Electrostatic Potential (MEP): To identify regions of positive and negative electrostatic potential, which can indicate sites for electrophilic and nucleophilic attack.
Frontier Molecular Orbitals (HOMO and LUMO): The energies and shapes of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) provide insights into the molecule's reactivity and electronic transitions.
Mulliken Atomic Charges: To understand the charge distribution within the molecule.
Caption: A typical workflow for DFT calculations on a pyrrolo[2,1-f]triazine derivative.
V. Structure-Activity Relationships (SAR): From Structure to Biological Function
The extensive research into pyrrolo[2,1-f]triazine derivatives has led to a significant body of knowledge regarding their structure-activity relationships, particularly in the context of kinase inhibition and antiviral activity.
Kinase Inhibitors
The pyrrolo[2,1-f]triazine core acts as a hinge-binding motif, mimicking the adenine ring of ATP.[5] The substitution pattern around the core is critical for potency and selectivity.
Position 4: Substitution at this position with an aniline or a related group often projects into a lipophilic pocket of the kinase, contributing significantly to binding affinity.
Positions 5 and 6: These positions can be modified to introduce side chains that interact with the ribose-phosphate binding region or solvent-exposed areas, influencing both potency and pharmacokinetic properties.[2]
Position 7: This position is often a site for functionalization to modulate physicochemical properties or to attach linkers for further derivatization.
Antiviral Agents
As nucleoside analogs, the pyrrolo[2,1-f]triazine core replaces the natural purine base.[1] The nature of the sugar moiety and substitutions on the heterocyclic core are crucial for antiviral activity. For instance, in the context of remdesivir, the 1'-cyano group on the ribose is critical for its activity against viral RNA-dependent RNA polymerase.[6]
Conclusion
The pyrrolo[2,1-f]triazine core has established itself as a cornerstone of modern drug discovery, with a remarkable versatility that spans from antiviral to anticancer applications. A thorough understanding of its structural features, achievable through a synergistic combination of synthesis, spectroscopy, crystallography, and computational modeling, is paramount for the rational design of new and improved therapeutic agents. This guide provides a foundational framework for researchers to navigate the structural analysis of this important heterocyclic system, empowering them to unlock its full therapeutic potential.
References
Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. (2023). MDPI. Available at: [Link]
Schroeder, G. M., et al. (2008). Identification of pyrrolo[2,1-f][1][2][3]triazine-based inhibitors of Met kinase. Bioorganic & Medicinal Chemistry Letters, 18(6), 1945-1951.
Cardoso, F. S. P., et al. (2025). Pyrrolo[2,1-f][1][2][3]triazin-4-amine: Synthesis, C7-Functionalization, and NH2-Derivatization via Buchwald–Hartwig-Type Coupling. European Journal of Organic Chemistry.
Rai, G. S., & Maru, J. (2021). Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. Monatshefte für Chemie-Chemical Monthly, 152(1), 1-14.
Duncia, J. V., et al. (2023). Discovery of pyrrolo[2,1-f][1][2][3]triazine-based inhibitors of adaptor protein 2-associated kinase 1 for the treatment of pain. Medicinal Chemistry Research, 32(6), 1105-1122.
Botros, M. G., et al. (2000).
Singh, S., et al. (2021). Pyrrolo[2,1-f][1][2][3]triazine: a promising fused heterocycle to target kinases in cancer therapy. Journal of the Indian Chemical Society, 98(11), 100183.
Thieu, T., et al. (2024). Efficient, Scalable Synthesis of Functionalized Pyrrolo[2,1-f][1][2][3]triazines. Organic Process Research & Development.
Roy, S., et al. (2022). Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][2][3]triazine of Remdesivir. Organic Process Research & Development, 26(1), 119-126.
Cardoso, F. S. P., et al. (2025). Pyrrolo[2,1‐f][1][2][3]triazin‐4‐amine: Synthesis, C7‐Functionalization, and NH2‐Derivatization via Buchwald–Hartwig‐Type Coupling. ResearchGate.
Suresh, E., et al. (2012). The ESI CAD fragmentations of protonated 2,4,6-tris(benzylamino)- and tris(benzyloxy)-1,3,5-triazines involve benzyl-benzyl interactions: a DFT study. Journal of Mass Spectrometry, 47(7), 896-904.
Der Pharma Chemica. (n.d.).
Supporting Information for Synthesis of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][3][4]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. (2016). Beilstein Journal of Organic Chemistry.
Inhibitory activity of pyrrolo[2,1-f][1][2][3]triazines containing a... (2023). ResearchGate.
Rai, G. S., & Maru, J. (2021). Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. ResearchGate.
DFT CALCULATIONS ON MOLECULAR STRUCTURE, HOMO LUMO STUDY REACTIVITY DESCRIPTORS OF TRIAZINE DERIV
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Roy, S., et al. (2022). Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][2][3]triazine of Remdesivir. ACS Publications.
Development and Validation of Quantum Mechanically Derived Force-Fields: Thermodynamic, Structural and Vibrational Properties of Arom
A Comparative Guide to the X-ray Crystallography of Pyrrolo-Fused Heterocyclic Systems. (2025). Benchchem.
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Lee, H. J., et al. (2016). Synthesis of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][3][4]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Beilstein Journal of Organic Chemistry, 12, 1680-1687.
Singh, S., et al. (2021). Pyrrolo[2,1-f][1][2][3]triazine: a promising fused heterocycle to target kinases in cancer therapy. Journal of the Indian Chemical Society.
Computational Design of Pyrrolo[2,1‐f]triazine‐Based Dual Wild‐Type/Mutant EGFR Inhibitors: Pharmacophore Modelling, 3D ‐ QSAR , Quantum Chemistry, and Post‐ MD Studies for Breast Cancer Therapeutics. (2025).
Synthesis, structures, DFT calculations, and catalytic application in the direct arylation of five-membered heteroarenes with aryl bromides of novel palladium-N-heterocyclic carbene PEPPSI-type complexes. (2022). New Journal of Chemistry.
Molecular structure, HOMO-LUMO, MEP - – Analysis of triazine compounds using DFT (B3LYP)
Engineering Next-Generation Kinase Inhibitors: Synthesis and Characterization of Novel Pyrrolo[2,1-f][1,2,4]triazine Derivatives
Executive Rationale: The Pyrrolotriazine Pharmacophore In the landscape of targeted oncology, the design of small-molecule kinase inhibitors requires scaffolds that perfectly balance geometric complementarity with metabo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Rationale: The Pyrrolotriazine Pharmacophore
In the landscape of targeted oncology, the design of small-molecule kinase inhibitors requires scaffolds that perfectly balance geometric complementarity with metabolic stability. The pyrrolo[2,1-f][1,2,4]triazine nucleus has emerged as a "privileged scaffold" and a highly effective bioisostere of quinazolines and purines.
Unlike traditional purines, the bridgehead nitrogen in the pyrrolotriazine core alters the electron density of the aromatic system. This subtle stereoelectronic shift enhances hydrogen bond donor/acceptor interactions within the ATP-binding pocket of receptor tyrosine kinases (RTKs) while simultaneously mitigating off-target toxicity and improving metabolic stability against rapid glucuronidation 1. This whitepaper details the strategic synthesis, structural validation, and biological characterization of novel pyrrolotriazine derivatives targeting critical oncogenic pathways like VEGFR-2 and c-Met.
Mechanistic Target Biology
Tumor angiogenesis and metastasis are heavily reliant on the hyperactivation of RTKs. Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Mesenchymal-Epithelial Transition factor (c-Met) are prime targets. Dual inhibition of these pathways prevents the compensatory survival mechanisms often seen in resistant tumors 2. Pyrrolotriazine derivatives act as Type I ATP-competitive inhibitors, lodging into the hinge region of the kinase domain.
RTK signaling pathway and its competitive blockade by pyrrolotriazine inhibitors.
Strategic Synthesis of the Core Scaffold
The construction of the pyrrolo[2,1-f][1,2,4]triazine core requires precision. Direct electrophilic N-amination of an unsubstituted pyrrole often leads to uncontrolled polymerization due to the electron-rich nature of the heterocycle. To circumvent this, we utilize a cyano- or formyl-directed approach 3.
Protocol 1: Self-Validating Synthesis of Pyrrolo[2,1-f][1,2,4]triazine-4-amine
This protocol is designed as a self-validating system: the physical state and colorimetric shifts at each step confirm the success of the prior transformation before downstream reagents are committed.
Electrophilic N-Amination :
Action: Dissolve 2-formylpyrrole in aqueous KOH. Dropwise, add hydroxylamine-O-sulfonic acid (HOSA) while strictly maintaining the reaction at 0°C.
Causality: HOSA is a potent aminating agent but is thermally unstable. Maintaining 0°C prevents exothermic decomposition and suppresses undesired C-amination. The basic environment facilitates the formation of the pyrrole anion, directing attack to the nitrogen.
Validation: The formation of a distinct light-yellow precipitate (1-amino-2-pyrrolonitrile) upon extraction with EtOAc confirms successful amination.
Cyclocondensation (Annulation) :
Action: Dissolve the intermediate in anhydrous ethanol. Add formamidine acetate (3.0 eq) and K₂CO₃ (2.0 eq). Reflux for 8 hours.
Causality: Formamidine acetate acts as both the carbon source for the triazine ring and the cyclization trigger. K₂CO₃ is chosen specifically because it is a mild base; it neutralizes the acetate to liberate free formamidine without prematurely hydrolyzing the sensitive nitrile group.
Validation: Monitor via TLC (Hexane/EtOAc 1:1). The disappearance of the fluorescent intermediate spot and the appearance of a highly UV-active baseline spot (the aromatic core) indicates successful ring closure.
Stepwise synthetic workflow for generating diversified pyrrolotriazine derivatives.
Structural Diversification and SAR Profiling
Once the core is established, late-stage functionalization at the C-4 and C-6 positions allows for the tuning of kinase selectivity. Substitution at C-4 with various anilines (e.g., 3-fluoro-4-aminophenol) drastically increases affinity for the hydrophobic pocket of c-Met and VEGFR-2 4.
Table 1: Quantitative Structure-Activity Relationship (SAR) of Key Derivatives
To guarantee scientific integrity, every synthesized derivative must pass a rigorous, multi-tiered characterization workflow before biological evaluation.
Action: Run the sample on a C18 column using a gradient of 5-95% MeCN in H₂O (0.1% Formic Acid) over 5 minutes.
Validation: A single sharp peak at 254 nm accounting for >95% of the total Area Under Curve (AUC) validates the sample's purity, ensuring that subsequent biological assays are not skewed by highly active trace impurities.
Isotopic Confirmation (HRMS-ESI) :
Action: Analyze the purified fraction via Q-TOF mass spectrometry in positive ion mode.
Validation: The observed [M+H]⁺ must fall within ≤ 5 ppm of the calculated exact mass. This strict tolerance rules out isobaric impurities and confirms the elemental composition.
Regiochemical Assignment (¹H & ¹³C NMR) :
Action: Acquire spectra in DMSO-d₆ at 400 MHz.
Validation: The diagnostic pyrrole protons (typically appearing as doublets at δ 6.5-7.5 ppm) and the highly deshielded triazine proton (δ ~8.0 ppm) act as internal chemical shift markers, confirming successful core annulation and correct regiochemistry of the C-4/C-6 substituents.
Biological Evaluation: Kinase Assays
The ultimate validation of a pyrrolotriazine derivative is its performance in a biochemical assay. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for its high sensitivity and low background interference.
Protocol 3: In Vitro VEGFR-2 Kinase Inhibition Assay (TR-FRET)
Enzyme Pre-Incubation :
Action: Incubate recombinant VEGFR-2 kinase domain (0.5 nM) with varying concentrations of the synthetic derivative in assay buffer (50 mM HEPES, 10 mM MgCl₂, 1 mM DTT, 0.01% Brij-35) for 15 minutes at room temperature.
Causality: Because pyrrolotriazines are ATP-competitive inhibitors, pre-incubation allows the compound to achieve steady-state binding within the hinge region before the substrate is introduced.
Reaction Initiation :
Action: Add ATP (at its predetermined K_m value of 10 μM) and a biotinylated poly-GT peptide substrate.
Causality: Testing precisely at the K_m of ATP ensures that the derived IC₅₀ values are a true reflection of the inhibitor's binding affinity (K_i), avoiding artificially inflated or deflated potencies.
Detection & Readout :
Action: Stop the reaction after 60 minutes with EDTA. Add Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC. Read the time-resolved fluorescence at 665 nm / 615 nm. Calculate the IC₅₀ using a 4-parameter logistic curve fit.
References
Pyrrolo[2,1-f][1,2,4]triazine: a promising fused heterocycle to target kinases in cancer therapy
Source: PMC (National Institutes of Health)
URL:[Link]
Synthesis and SAR of 4-(3-hydroxyphenylamino)pyrrolo-[2,1-f][1,2,4]triazine based VEGFR-2 kinase inhibitors
Source: ResearchGate
URL:[Link]
Research Progress of Small Molecule VEGFR/c-Met Inhibitors as Anticancer Agents (2016–Present)
Source: MDPI
URL:[Link]
Evolution of the Synthesis of Remdesivir. Classical Approaches and Most Recent Advances
Source: ACS Omega
URL:[Link]
Discovery and SAR of pyrrolo[2,1-f][1,2,4]triazine based dual inhibitors of VEGFR-2 and FGFR-1 kinases
Source: Cancer Research - AACR Journals
URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Senior Application Scientist, Analytical & Structural Chemistry
Target Audience: Medicinal Chemists, Structural Biologists, and Drug Development Professionals
Executive Summary
The pyrrolo[2,1-f][1,2,4]triazine heterocycle is a privileged, "purine-like" scaffold that has become a cornerstone in modern medicinal chemistry. It serves as the core pharmacophore in potent ATP-competitive kinase inhibitors (e.g., VEGFR and EGFR inhibitors) and critical antiviral C-nucleoside analogs, including the SARS-CoV-2 therapeutic remdesivir[1][2]. Because this fused bicyclic system readily undergoes diverse functionalization—such as regioselective cross-coupling, halogenation, and 1,3-dipolar cycloadditions—rigorous structural elucidation is paramount[2].
This whitepaper provides an in-depth, mechanistic guide to the spectroscopic profiling (NMR and Mass Spectrometry) of pyrrolotriazine compounds. By moving beyond empirical data lists, we will explore the causality behind chemical shifts, coupling constants, and fragmentation pathways, equipping researchers with self-validating analytical workflows.
Nuclear Magnetic Resonance (NMR) Profiling
Proton (
H) NMR Signatures & Causality
The pyrrolo[2,1-f][1,2,4]triazine core consists of an electron-rich pyrrole ring fused to an electron-deficient triazine ring via a bridgehead nitrogen. This push-pull electronic distribution dictates its distinct
H NMR signature.
The Triazine Protons (H-2 / H-4):
Depending on the substitution pattern, protons on the triazine ring (typically H-2 in 4-substituted derivatives) are highly deshielded due to the strong electron-withdrawing nature of the adjacent
hybridized nitrogens. These protons typically resonate as sharp singlets far downfield, between 7.80 and 8.30 ppm [3][4].
The Pyrrole Protons (H-5, H-6, H-7):
The pyrrole protons exhibit an AMX or ABX spin system depending on the external magnetic field strength and substitution.
H-7 is adjacent to the bridgehead nitrogen. The inductive electron-withdrawing effect of the bridgehead N shifts H-7 downfield relative to a standard pyrrole, typically appearing at
-values): The coupling between H-5 and H-6 is typically 4.0 – 4.5 Hz , while the coupling between H-6 and H-7 is smaller, around 2.5 – 3.0 Hz [3]. The coupling between H-5 and H-7 is usually 1.5 Hz.
Carbon (
C) & 2D NMR Strategies for Regiochemical Assignment
When synthesizing polysubstituted pyrrolotriazines (e.g., via 1,3-dipolar cycloadditions of 1,2,4-triazin-1-ium ylides), distinguishing between regioisomers and identifying the site of alkylation (N-alkylation vs. C-alkylation) is a frequent challenge[2].
C NMR Causality: The triazine carbons (C-2, C-4) resonate significantly downfield ( 140 – 155 ppm ) due to the electronegativity of the flanking nitrogens. The bridgehead carbon (C-4a) typically appears around 115 – 125 ppm .
Heteronuclear Multiple Bond Correlation (HMBC): HMBC is the definitive tool for self-validating pyrrolotriazine structures. For example, to confirm a C-nucleoside linkage at C-7 (as in remdesivir precursors), one must observe a strong
correlation from the anomeric proton (H-1') of the ribose ring to the C-4a bridgehead carbon and the C-6 carbon of the pyrrole ring[3].
Nuclear Overhauser Effect Spectroscopy (NOESY): Through-space NOE correlations are critical for determining the stereochemistry of substituents on the pyrrolotriazine core, particularly for confirming the axial/equatorial orientation of bulky groups at the C-4 position[3].
Mass Spectrometry (MS) & Fragmentation Dynamics
High-Resolution Mass Spectrometry (HRMS)
Electrospray Ionization (ESI) in positive ion mode is the gold standard for pyrrolotriazines. Because the triazine ring contains multiple basic nitrogen atoms, these compounds readily accept a proton to form stable
ions. HRMS provides exact mass measurements (typically within < 2 ppm error), which is strictly required to differentiate the pyrrolotriazine core from its bioisosteres (e.g., indoles or purines)[5].
Collision-Induced Dissociation (CID) Pathways
Under tandem mass spectrometry (MS/MS) conditions, the pyrrolo[2,1-f][1,2,4]triazine core exhibits highly characteristic fragmentation driven by the thermodynamic stability of the expelled neutral molecules[5].
Loss of Hydrogen Cyanide (HCN, -27 Da): Cleavage of the triazine ring often initiates via the expulsion of HCN, particularly involving the C-2 carbon and its adjacent nitrogen.
Loss of Molecular Nitrogen (N
, -28 Da): The contiguous N-N bond in the triazine ring (N-3 and N-4) is a structural weak point under high collision energy. Retro-cyclization mechanisms frequently result in the neutral loss of N, yielding a stable pyrrole-derived fragment cation.
Substituent-Driven Cleavage: If the pyrrolotriazine is substituted at C-4 with an amine (e.g., 4-aminopyrrolotriazine), the initial fragmentation is almost always the loss of ammonia (NH
, -17 Da) or the cleavage of the exocyclic C-N bond[5].
Standardized Experimental Protocols
To ensure scientific integrity and reproducibility, the following self-validating protocols are recommended for the structural characterization of novel pyrrolotriazine derivatives.
Protocol A: High-Fidelity NMR Acquisition
Objective: Obtain artifact-free 1D and 2D NMR spectra for regiochemical assignment.
Sample Preparation: Dissolve 5–10 mg of the purified pyrrolotriazine in 600
L of deuterated solvent. DMSO- is preferred over CDCl to prevent line broadening of exchangeable protons (e.g., exocyclic amines) and to stabilize the dipole of the heterocycle.
Internal Standard: Ensure the presence of 0.03% v/v Tetramethylsilane (TMS) for precise chemical shift calibration (
0.00 ppm).
Acquisition Parameters (
H): Use a 400 MHz or higher spectrometer. Set the relaxation delay (D1) to at least 2.0 seconds to ensure complete relaxation of the triazine protons, which often have longer relaxation times. Acquire a minimum of 16 scans.
Acquisition Parameters (HMBC): Optimize the long-range coupling delay for
= 8 Hz (typically 62.5 ms). This is the optimal window to capture the critical couplings across the bridgehead nitrogen.
Protocol B: LC-HRMS Profiling
Objective: Determine exact mass and map CID fragmentation.
Chromatography: Inject 1
L of a 1 g/mL sample onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 m particle size).
Mobile Phase: Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Formic acid acts as a crucial proton source to enhance ionization efficiency of the triazine nitrogens.
Source Parameters (ESI+): Capillary voltage at 3.0 kV, desolvation temperature at 350°C.
MS/MS Acquisition: Perform Data-Dependent Acquisition (DDA). Set collision energies (CE) to a ramped method (15 eV, 30 eV, 45 eV) to capture both fragile substituent losses (e.g., -NH
) and rigid core fragmentations (e.g., -N, -HCN).
Quantitative Data Summaries
Table 1: Typical
H and C NMR Chemical Shifts for the Unsubstituted Pyrrolo[2,1-f][1,2,4]triazine Core (in DMSO-)
Position
Atom Type
H Chemical Shift (, ppm)
Multiplicity & -values (Hz)
C Chemical Shift (, ppm)
2
Triazine CH
8.10 – 8.30
Singlet (s)
148.0 – 152.0
4
Triazine CH/C-R
7.90 – 8.10
Singlet (s)
140.0 – 145.0
4a
Bridgehead C
N/A
N/A
118.0 – 122.0
5
Pyrrole CH
6.85 – 7.05
Doublet of doublets (dd), = 4.5, 1.5
110.0 – 114.0
6
Pyrrole CH
6.55 – 6.75
Doublet of doublets (dd), = 4.5, 2.8
105.0 – 108.0
7
Pyrrole CH
7.35 – 7.55
Doublet of doublets (dd), = 2.8, 1.5
115.0 – 118.0
Table 2: Diagnostic ESI-MS/MS Neutral Losses for Pyrrolotriazines
Precursor Ion
Neutral Loss
Mass Shift ( Da)
Mechanistic Rationale
-NH
-17.0265
Cleavage of exocyclic amine (if substituted at C-4).
-HCN
-27.0109
Ring opening and cleavage of the C2-N3 or C4-N3 bond.
-N
-28.0061
Retro-cyclization expelling the adjacent N3-N4 atoms.
Structural Elucidation Workflow
The following diagram illustrates the logical pipeline for validating a newly synthesized pyrrolotriazine derivative, integrating both NMR and MS methodologies.
Figure 1: Integrated analytical workflow for the structural validation of pyrrolotriazine scaffolds.
References
Design, synthesis and antiproliferative activity evaluation of a series of pyrrolo[2,1-f][1,2,4]triazine derivatives
Source: Bioorganic & Medicinal Chemistry Letters / ResearchGate
URL:[Link]
Regio- and Diastereoselective 1,3-Dipolar Cycloadditions of 1,2,4-Triazin-1-ium Ylides: a Straightforward Synthetic Route to Polysubstituted Pyrrolo[2,1-f][1,2,4]triazines
Source: ACS Omega / ACS Publications
URL:[Link]
Pyrrolotriazine and imidazotriazine derivatives as modulators of the nlrp3 inflammasome pathway (EP4554945A1)
Decoding the Isosteric Paradigm: Pyrrolo[2,1-f][1,2,4]triazine as a Privileged Purine Bioisostere
Executive Summary The rational design of small-molecule therapeutics relies heavily on bioisosterism—the replacement of a functional group or core scaffold with another that shares similar electronic and steric propertie...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The rational design of small-molecule therapeutics relies heavily on bioisosterism—the replacement of a functional group or core scaffold with another that shares similar electronic and steric properties but offers superior pharmacokinetic or pharmacodynamic profiles. Purines (such as adenine and guanine) are fundamental bicyclic heterocycles ubiquitous in biology, forming the basis of DNA, RNA, and ATP[]. The pyrrolo[2,1-f][1,2,4]triazine scaffold has emerged as a highly privileged bioisostere of purine[2]. By replacing the imidazole ring of a purine with a pyrrole ring, medicinal chemists have successfully developed breakthrough nucleoside antiviral drugs (e.g., Remdesivir) and potent ATP-competitive kinase inhibitors,[3]. This technical guide explores the mechanistic causality, structural relationships, and validated experimental protocols surrounding this critical isosteric relationship.
Structural and Electronic Isosterism: Purines vs. Pyrrolotriazines
The structural genius of pyrrolo[2,1-f][1,2,4]triazine lies in its subtle deviation from the natural purine core. While purines consist of a pyrimidine ring fused to an imidazole ring, pyrrolotriazines fuse a 1,2,4-triazine ring with a pyrrole ring[4].
Mechanistic Causality of the Scaffold:
Metabolic Stability via C-Nucleosides: Natural N-nucleosides contain a C-N glycosidic bond linking the nucleobase to the ribose sugar. This bond is highly susceptible to enzymatic cleavage by endogenous nucleosidases and phosphorylases. By utilizing the pyrrolotriazine core, chemists can synthesize C-nucleosides where the base is linked to the sugar via a robust C-C bond, drastically enhancing in vivo metabolic stability and half-life[5],[6].
Hydrogen Bonding Fidelity: Despite the carbon-for-nitrogen swap at the bridgehead, the pyrrolotriazine core retains the critical hydrogen bond acceptor and donor vectors required to mimic the adenine/guanine face[2]. This allows the scaffold to perfectly slot into the highly conserved active sites of viral polymerases and human kinases[7],[3].
Therapeutic Applications
Antiviral C-Nucleosides (Remdesivir & GS-441524)
Remdesivir (Veklury) is a phosphoramidate prodrug that is metabolized intracellularly into its active nucleoside triphosphate form, derived from the parent pyrrolotriazine C-nucleoside GS-441524[7],[6]. The active triphosphate acts as an ATP analog. It competes with natural ATP for incorporation into the nascent viral RNA chain by the viral RNA-dependent RNA polymerase (RdRp)[7]. Because the pyrrolotriazine base mimics adenine but induces steric and electronic anomalies in the RNA transcript, it causes delayed chain termination and successfully evades the viral exonuclease (ExoN) proofreading mechanism[7].
Fig 1. Viral RdRp inhibition pathway by the pyrrolotriazine nucleoside analog Remdesivir.
ATP-Competitive Kinase Inhibitors
Because pyrrolotriazines are excellent bioisosteres of the adenine portion of ATP, they serve as highly effective ATP-competitive kinase inhibitors. Over-expression of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Fibroblast Growth Factor Receptor 1 (FGFR-1) is a primary driver of tumor angiogenesis[8],[9]. Pyrrolotriazine derivatives (such as BMS-582664) have been developed to selectively bind the ATP-binding pocket of these receptor tyrosine kinases, disrupting the signaling pathways that lead to endothelial cell proliferation[8],[10].
Quantitative Data Summaries
Table 1: Comparative Properties of Purines vs. Pyrrolotriazines
Scalable Synthesis of the Pyrrolo[2,1-f][1,2,4]triazine Core
The synthesis of pyrrolo[2,1-f][1,2,4]triazin-4-amine is a critical upstream process for producing Remdesivir[13],[14]. The following protocol outlines the optimized, scalable methodology.
Step-by-Step Protocol:
Cyanation of Pyrrole:
Procedure: Slowly add Phosphorus oxychloride (POCl3) to anhydrous Dimethylformamide (DMF) at 0–5 °C to generate the Vilsmeier reagent. Add pyrrole slowly, maintaining the temperature below 15 °C[13].
Causality: The Vilsmeier-Haack type reaction selectively electrophilically attacks the electron-rich 2-position of the pyrrole ring, yielding 2-cyanopyrrole after workup[13].
N-Amination:
Procedure: Suspend Sodium hydride (NaH, 60% dispersion) in anhydrous DMF at 0–5 °C. Add the 2-cyanopyrrole. Subsequently, introduce an aminating agent such as chloramine (NH2Cl) or O-(2,4-dinitrophenyl)hydroxylamine (DnpONH2)[15],[13].
Causality: Forming the N-N bond is thermodynamically challenging. NaH deprotonates the pyrrole nitrogen, creating a potent nucleophile that efficiently attacks the electrophilic amine source, forming the critical N-N bridge[15].
Cyclization:
Procedure: Treat the resulting N-aminated intermediate with formamidine acetate and heat to reflux[2],[14].
Causality: Formamidine acetate acts as a one-carbon synthon, condensing with the amine and the cyano group to close the 1,2,4-triazine ring, yielding the final pyrrolo[2,1-f][1,2,4]triazin-4-amine[13],[14].
Fig 2. Step-by-step synthetic workflow of the pyrrolo[2,1-f][1,2,4]triazine core.
Radiometric Kinase Inhibition Assay (VEGFR-2)
To validate the ATP-competitive nature of pyrrolotriazine derivatives, a radiometric kinase assay is the gold standard[11].
Step-by-Step Protocol:
Buffer Preparation: Prepare a kinase buffer containing 20 mM Tris·HCl (pH 7.5), 10 mM MnCl2, 0.5 mM dithiothreitol (DTT), and 0.1 mg/ml bovine serum albumin (BSA)[11].
Substrate Addition: Add Poly(Glu/Tyr, 4:1) at 0.1 mg/ml to the reaction mixture[11].
Causality: Poly(Glu/Tyr) is a synthetic polymer that provides a consistent, standardized phosphoryl acceptor substrate, minimizing the batch-to-batch variability seen with natural protein substrates[11].
Inhibitor & ATP Incubation: Add the pyrrolotriazine inhibitor at varying concentrations, followed by 1 µM ATP and 4 µCi/ml[γ-33P]ATP[11]. Initiate the reaction by adding the VEGFR-2 enzyme and incubate at 26 °C for 1 hour[11].
Detection & Self-Validation: Terminate the reaction and quantify the incorporation of 33P into the Poly(Glu/Tyr) substrate via scintillation counting.
Causality & Trustworthiness: Radiometric assays avoid the auto-fluorescence interference common in small-molecule optical screening. By running parallel positive controls (known inhibitors) and negative vehicle controls (DMSO), the assay establishes a self-validating window to accurately calculate the IC50[11].
Fig 3. Logical relationship and workflow of the radiometric VEGFR-2 kinase inhibition assay.
References
Synthetic strategies for pyrrolo[2,1-f][1,2,4]triazine: the parent moiety of antiviral drug remdesivir. National Center for Biotechnology Information (PMC).[Link]
Discovery and SAR of pyrrolo[2,1-f][1,2,4]triazine based dual inhibitors of VEGFR-2 and FGFR-1 kinases. Cancer Research - AACR Journals.[Link]
Facile and Scalable Methodology for the Pyrrolo[2,1-f][1,2,4]triazine of Remdesivir. National Center for Biotechnology Information (PMC).[Link]
Synthesis, C7-Functionalization, and NH2-Derivatization via Buchwald-Hartwig-Type Coupling. D-NB.info.[Link]
Coronaviruses | Conquest of Invisible Enemies: A Human History of Antiviral Drugs. Oxford University Press.[Link]
EP2280012A3 - Pyrrolo[2,1-f][1,2,4]triazine derivatives as kinase inhibitors.
Pyrrolotriazine inhibitors of kinases - Patent 1669071. European Patent Office.[Link]
Exploration of novel heterofused 1,2,4-triazine derivative in colorectal cancer. Taylor & Francis Online.[Link]
Comprehensive analysis of drugs to treat SARS-CoV-2 infection. Spandidos Publications.[Link]
Bioactive pyrrole-based compounds with target selectivity. National Center for Biotechnology Information (PMC).[Link]
US6869952B2 - Pyrrolo[2,1-f][1,2,4]triazine inhibitors of kinases.
Design and development of an oral remdesivir derivative VV116 against SARS-CoV-2. National Center for Biotechnology Information (PMC).[Link]
Pyrrolotriazines in Drug Discovery. Namiki Shoji Co., Ltd.[Link]
Architectural Mastery of the Pyrrolo[2,1-f][1,2,4]triazine Nucleus: A Senior Application Scientist’s Guide to Chemical Space Exploration
Executive Summary The exploration of chemical space in modern drug discovery relies heavily on privileged scaffolds that can reliably interact with diverse biological targets while maintaining favorable physicochemical p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The exploration of chemical space in modern drug discovery relies heavily on privileged scaffolds that can reliably interact with diverse biological targets while maintaining favorable physicochemical profiles. The pyrrolo[2,1-f][1,2,4]triazine nucleus has emerged as a premier bioisostere for purines, quinazolines, and pyrazolopyrimidines[1]. By repositioning nitrogen atoms and altering the electron density of the bicyclic core, medicinal chemists can bypass crowded intellectual property landscapes, modulate pKa, and enhance metabolic stability. This technical guide explores the structural rationale, structure-activity relationship (SAR) landscapes, and the self-validating synthetic protocols required to master this scaffold.
Structural Rationale & Bioisosterism
The pyrrolo[2,1-f][1,2,4]triazine system is characterized by a bridgehead nitrogen that fuses an electron-rich pyrrole ring with an electron-deficient 1,2,4-triazine ring. This unique push-pull electronic distribution makes it an exceptional mimic of the adenine portion of ATP[1].
Causality in Scaffold Selection:
When designing ATP-competitive kinase inhibitors, the primary goal is to establish a robust hydrogen-bonding network with the kinase hinge region. Traditional purine or quinazoline scaffolds often suffer from high lipophilicity or poor solubility. Substituting these with a pyrrolotriazine core reduces the number of hydrogen bond donors (improving membrane permeability) while maintaining the critical donor-acceptor-donor triad necessary for hinge binding (e.g., interacting with Met1052 and Glu1050 in IGF-1R)[2]. Furthermore, in the realm of antivirals, attaching the ribose sugar via a C-C bond to the pyrrolotriazine core (forming a C-nucleoside) prevents enzymatic cleavage by nucleoside phosphorylases, dramatically extending the half-life of the active triphosphate species in vivo[1].
SAR Exploration: The IGF-1R Kinase Inhibitor Case Study
To illustrate the chemical space exploration around this nucleus, we examine the optimization of pyrrolotriazine derivatives targeting the Insulin-like Growth Factor Receptor (IGF-1R), a key driver in tumor proliferation[2].
Early screening identified the pyrrolotriazine scaffold as a potent hinge-binder. However, achieving selectivity over closely related kinases (like CDK2) required precise functionalization at the C-2 and C-4 positions. The introduction of a C-2 pyrrolidine group and subsequent optimization of its stereochemistry and terminal amides led to the clinical candidate BMS-754807[2].
Quantitative Data: SAR Optimization of Proline Amide Derivatives
The following table summarizes the causal relationship between structural modifications and target selectivity. Moving from a simple amine (8a) to a substituted pyridine (9d) sterically occluded the CDK2 binding pocket while perfectly filling the IGF-1R specificity pocket[2].
Compound
R1 (Stereo)
R2 (Amide/Amine Substitution)
IGF-1R IC₅₀ (nM)
CDK2E IC₅₀ (nM)
IGF-Sal Cell IC₅₀ (nM)
8a
H (S)
NH₂
41
2
47
8c
H (S)
NH-Phenyl
13
322
133
8f
H (S)
2-NH-thiazole
2
40
69
9b
Me (S)
3-NH-pyridine
6
1432
24
9d
Me (S)
3-NH-6-F-pyridine
2
1035
7
Data derived from the optimization of BMS-754807. Assays determined at ATP Km concentrations for each kinase[2].
IGF-1R signaling pathway targeted by ATP-competitive pyrrolotriazine inhibitors.
Synthesizing the pyrrolotriazine core from scratch requires overcoming several thermodynamic hurdles, particularly the delicate N-amination of the pyrrole ring. The following protocols detail the "Supply-Centered Synthesis" approach, designed to utilize commoditized raw materials (like pyrrole) to ensure supply chain security for critical drugs like remdesivir[3].
Protocol 1: De Novo Synthesis of Pyrrolo[2,1-f][1,2,4]triazin-4-amine
This protocol establishes the core bicyclic system. The causality behind using chloramine in MTBE is critical: traditional electrophilic aminations are highly dilute and prone to side reactions. By generating chloramine semi-continuously and extracting it into MTBE, we maintain high local concentrations of the active electrophile while avoiding the isolation of explosive intermediates[3].
Step-by-Step Methodology:
Cyanation: Charge a reactor with 1H-pyrrole-2-carbonitrile (1.0 eq) in MTBE. Cool to 5–10 °C.
Deprotonation: Slowly add NaH (1.5 eq, 60% dispersion) in portions to generate the sodium pyrrolide intermediate. Stir for 30 minutes until hydrogen evolution ceases[4].
N-Amination: Add a freshly prepared solution of chloramine in MTBE (1.2 eq, ~0.74 M). Monitor via HPLC. The reaction is typically complete within 30 minutes, yielding 1-amino-2-cyanopyrrole[4].
Cyclization: To the unpurified reaction mixture, add formamidine acetate (3.0 eq). The acetate acts as both a carbon source and a mild buffer.
Distillation & Ring Closure: Heat the mixture to distill off the MTBE, allowing the internal temperature to reach 90–95 °C. Stir at this temperature for 16 hours. The heat drives the condensation of the amidine with the nitrile, followed by intramolecular cyclization to form the 1,2,4-triazine ring[4].
Isolation: Cool to room temperature, quench with water, and extract. The resulting pyrrolo[2,1-f][1,2,4]triazin-4-amine is obtained in ~59% overall yield[3].
Step-by-step synthetic workflow for the pyrrolotriazine core of remdesivir.
Protocol 2: Late-Stage C-7 Iodination for Cross-Coupling
To explore the chemical space around the core, functionalization at the C-7 position is often required. The C-7 position of the pyrrole ring is highly electron-rich due to the directing effect of the bridgehead nitrogen. We utilize a green, self-validating oxidative iodination protocol using Oxone rather than harsh I₂/HNO₃ mixtures[5].
Step-by-Step Methodology:
Preparation: Under nitrogen protection, suspend 4-aminopyrrolo[2,1-f][1,2,4]triazine (1.0 eq) and Potassium Iodide (KI, 1.0 to 2.0 eq) in methanol[5].
Oxidation: Cool the suspension to 0 °C.
Electrophile Generation: Add potassium hydrogen persulfate (Oxone) (1.0 eq) in equal batch amounts. Causality: Oxone oxidizes the iodide anion (I⁻) in situ to an electrophilic iodine species (I⁺). This slow, controlled generation prevents over-halogenation and oxidative degradation of the delicate heterocycle[5].
Reaction: Stir the mixture for 3 to 7 hours while monitoring via LC-MS.
Quenching: Quench the unreacted oxidants and iodine by adding an aqueous solution of sodium thiosulfate. Adjust the pH to alkaline using saturated sodium bicarbonate[5].
Recovery: Filter the resulting precipitate, wash with water and ethanol, and vacuum-dry to yield 4-amino-7-iodopyrrolo[2,1-f][1,2,4]triazine in >90% yield[5]. This intermediate is now primed for Suzuki-Miyaura or Sonogashira cross-coupling reactions to rapidly expand the SAR library.
References
Synthesis and Evaluation of Pyrrolotriazine Based Molecules as PI3 Kinase Inhibitors
Source: NIH / Bioorganic & Medicinal Chemistry Letters
URL:[Link]
Pyrrolotriazines in Drug Discovery
Source: PharmaBlock / Namiki
URL:[Link]
Discovery of a 2,4-Disubstituted Pyrrolo[1,2-f][1,2,4]triazine Inhibitor (BMS-754807) of Insulin-like Growth Factor Receptor (IGF-1R) Kinase in Clinical Development
Source: ACS Publications / Journal of Medicinal Chemistry
URL:[Link]
Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis
Source: ACS Publications / Organic Letters
URL:[Link]
Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis (Supplemental Information)
Source: Semantic Scholar
URL:[Link]
Synthetic Routes to 4-Chloropyrrolo[2,1-f]triazin-6-ol: An Application Note and Protocol Guide
Synthetic Routes to 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol: An Application Note and Protocol Guide Introduction: The Significance of the Pyrrolo[2,1-f][1][2][3]triazine Scaffold The pyrrolo[2,1-f][1][2][3]triazine c...
Author: BenchChem Technical Support Team. Date: March 2026
Synthetic Routes to 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol: An Application Note and Protocol Guide
Introduction: The Significance of the Pyrrolo[2,1-f][1][2][3]triazine Scaffold
The pyrrolo[2,1-f][1][2][3]triazine core is a privileged heterocyclic scaffold in medicinal chemistry and drug discovery. Its structural resemblance to purine nucleosides allows for its interaction with a wide range of biological targets, leading to diverse therapeutic applications.[2] This scaffold is a key component in several clinically significant molecules, including the antiviral drug Remdesivir, used in the treatment of COVID-19, and a variety of kinase inhibitors developed for cancer therapy.[1][4] The functionalization of this core at various positions is crucial for modulating its pharmacological activity. Specifically, the introduction of a chloro group at the 4-position and a hydroxyl group at the 6-position can significantly influence the molecule's binding affinity and metabolic stability. This guide provides a detailed exploration of a plausible synthetic route to 4-Chloropyrrolo[2,1-f]triazin-6-ol, a key intermediate for the development of novel therapeutics.
Strategic Approach to the Synthesis of 4-Chloropyrrolo[2,1-f]triazin-6-ol
The synthesis of 4-Chloropyrrolo[2,1-f]triazin-6-ol can be strategically approached by first constructing the pyrrolo[2,1-f][1][2][3]triazinone core, followed by a targeted chlorination of the 4-position. This multi-step synthesis is designed to build the heterocyclic system from readily available starting materials.
The proposed synthetic pathway involves the following key transformations:
Formation of a substituted pyrrole: The synthesis begins with the construction of a pyrrole ring bearing the necessary functional groups for the subsequent triazine ring formation.
N-amination of the pyrrole: Introduction of an amino group onto the pyrrole nitrogen is a critical step to enable the cyclization into the triazine ring.
Cyclization to form the pyrrolo[2,1-f][1][2][3]triazinone core: An intramolecular reaction to form the six-membered triazine ring, resulting in a pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one derivative.
Chlorination of the 4-position: Conversion of the 4-oxo group to a 4-chloro substituent using a suitable chlorinating agent.
Hydrolysis to the final product: If necessary, deprotection or hydrolysis of a functional group at the 6-position to yield the desired 6-ol.
This strategic approach allows for the controlled construction of the target molecule and provides opportunities for diversification at various stages of the synthesis.
Caption: Proposed synthetic strategy for 4-Chloropyrrolo[2,1-f]triazin-6-ol.
Detailed Synthetic Protocols
The following protocols provide a step-by-step guide for the synthesis of 4-Chloropyrrolo[2,1-f]triazin-6-ol, based on established methodologies for the synthesis of related pyrrolo[2,1-f][1][2][3]triazine derivatives.
Part 1: Synthesis of Ethyl 4-methyl-5-oxopyrrolo[2,1-f][1][2][3]triazine-6-carboxylate
This initial phase focuses on the construction of the core heterocyclic structure.
Protocol 1: Synthesis of Ethyl 5-cyano-4-methylpyrrole-3-carboxylate
Reaction Setup: To a solution of ethyl 2-acetyl-3-(dimethylamino)acrylate (1.0 eq) in a suitable solvent such as ethanol, add 2-amino-2-cyanoacetamide (1.0 eq).
Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. Collect the solid by filtration and wash with cold ethanol. If no precipitation occurs, concentrate the solvent under reduced pressure and purify the residue by column chromatography on silica gel.
Protocol 2: N-Amination of Ethyl 5-cyano-4-methylpyrrole-3-carboxylate
Expertise & Experience: The N-amination of pyrroles is a crucial step for the subsequent cyclization. While various aminating agents can be used, monochloramine (NH₂Cl) is a convenient and economical choice.[2] The reaction is typically performed in the presence of a strong base to deprotonate the pyrrole nitrogen.
Preparation of Monochloramine Solution: Prepare a fresh solution of monochloramine in an appropriate solvent like methyl tert-butyl ether (MTBE) from aqueous ammonia and sodium hypochlorite. Caution: Monochloramine can be unstable and potentially hazardous; handle with appropriate safety precautions.
Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve ethyl 5-cyano-4-methylpyrrole-3-carboxylate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).
Deprotonation: Cool the solution to 0-5 °C in an ice bath and add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise. Stir the mixture at this temperature for 30-40 minutes.
N-Amination: Slowly add the prepared monochloramine solution to the reaction mixture, maintaining the temperature between 0 and 5 °C.
Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.
Protocol 3: Cyclization to Ethyl 4-amino-5-methylpyrrolo[2,1-f][1][2][3]triazine-6-carboxylate
Reaction Setup: To the crude N-aminated pyrrole from the previous step, add formamidine acetate (4.0 eq) and n-butanol.
Reaction Conditions: Heat the reaction mixture to approximately 120 °C and stir for 1 hour.[5]
Work-up and Purification: After cooling to room temperature, perform a liquid-liquid extraction with a suitable organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.
Part 2: Synthesis of 4-Chloropyrrolo[2,1-f]triazin-6-ol from the Intermediate
This second phase details the conversion of the synthesized intermediate to the final target molecule.
Protocol 4: Conversion to Pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one
The 4-amino intermediate can be converted to the 4-oxo derivative through diazotization followed by hydrolysis.
Diazotization: Dissolve the ethyl 4-amino-5-methylpyrrolo[2,1-f][1][2][3]triazine-6-carboxylate in an aqueous acidic solution (e.g., H₂SO₄) and cool to 0-5 °C. Add a solution of sodium nitrite (NaNO₂) dropwise.
Hydrolysis: After the diazotization is complete, gently heat the reaction mixture to promote the hydrolysis of the diazonium salt to the corresponding 4-oxo compound.
Isolation: Cool the reaction mixture and extract the product with an organic solvent. Dry the organic layer and concentrate to obtain the crude pyrrolo[2,1-f][1][2][3]triazin-4(3H)-one derivative.
Protocol 5: Chlorination of the 4-Position
Trustworthiness: The conversion of a 4-oxo group on the pyrrolo[2,1-f][1][2][3]triazine ring to a 4-chloro group is a reliable transformation using phosphorus oxychloride (POCl₃).[2] This reagent acts as both a chlorinating and dehydrating agent.
Reaction Setup: In a fume hood, place the crude ethyl 4,5-dihydro-5-methyl-4-oxopyrrolo[2,1-f][1][2][3]triazine-6-carboxylate into a round-bottom flask.
Chlorination: Carefully add an excess of phosphorus oxychloride (POCl₃).
Reaction Conditions: Heat the mixture to reflux and maintain for several hours. Monitor the reaction by TLC.
Work-up: After the reaction is complete, carefully quench the excess POCl₃ by slowly adding the reaction mixture to crushed ice. Neutralize the acidic solution with a base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).
Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Protocol 6: Hydrolysis of the Ester to the 6-ol
Reaction Setup: Dissolve the ethyl 4-chloro-5-methylpyrrolo[2,1-f][1][2][3]triazine-6-carboxylate in a mixture of a suitable organic solvent (e.g., tetrahydrofuran or methanol) and an aqueous solution of a strong base (e.g., lithium hydroxide or sodium hydroxide).
Reaction Conditions: Stir the mixture at room temperature until the ester hydrolysis is complete (monitored by TLC).
Work-up and Purification: Acidify the reaction mixture with a dilute acid (e.g., 1 M HCl) to precipitate the carboxylic acid. If the product is a carboxylic acid, it can be isolated by filtration. If decarboxylation to the 6-ol is desired, further reaction conditions may be necessary, such as heating the carboxylic acid intermediate. The final product, 4-Chloropyrrolo[2,1-f]triazin-6-ol, can then be purified by recrystallization or chromatography.
Caption: Experimental workflow for the synthesis of 4-Chloropyrrolo[2,1-f]triazin-6-ol.
Data Summary and Characterization
The successful synthesis of 4-Chloropyrrolo[2,1-f]triazin-6-ol and its intermediates should be confirmed by various analytical techniques. The following table summarizes the expected data.
Compound
Molecular Formula
Molecular Weight ( g/mol )
Expected ¹H NMR Signals (indicative)
Expected Mass Spec (m/z)
Ethyl 5-cyano-4-methylpyrrole-3-carboxylate
C₉H₁₀N₂O₂
178.19
Signals for ethyl group (triplet and quartet), methyl group (singlet), and pyrrole protons.
Disappearance of the amino proton signal, and characteristic shifts for the aromatic protons due to the chloro substituent.
[M+H]⁺ = 253.05
4-Chloropyrrolo[2,1-f]triazin-6-ol
C₆H₄ClN₃O
169.57
Signals for the pyrrole and triazine protons, and a broad singlet for the hydroxyl group.
[M+H]⁺ = 170.01
Conclusion and Future Perspectives
The synthetic route outlined in this guide provides a comprehensive and logical approach to obtaining 4-Chloropyrrolo[2,1-f]triazin-6-ol. The protocols are based on established and reliable chemical transformations within the synthesis of pyrrolo[2,1-f][1][2][3]triazine derivatives. The successful synthesis of this target molecule opens avenues for further derivatization and biological evaluation, contributing to the ongoing efforts in the discovery of novel therapeutic agents. Researchers and drug development professionals can utilize this guide as a foundational resource for their synthetic endeavors in this important area of medicinal chemistry.
References
[Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir - PMC. (2021, January 4).]([Link])
[Efficient, Scalable Synthesis of Functionalized Pyrrolo[2,1-f][1][2][3]triazines. (2024, May 7).]([Link])
[ones: Rearrangement of pyrrolo[1,2-d][1][3][6]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles - Beilstein Journals. (2016, August 9).]([Link])
[Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies - MDPI. (2023, November 21).]([Link])
[Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][2][3]triazine of Remdesivir. (2022, January 7).]([Link])
Application Note: Gram-Scale Synthesis Protocol for Pyrrolo[2,1-f][1,2,4]triazin-4-amine
Executive Summary Pyrrolo[2,1-f][1,2,4]triazin-4-amine is a privileged heterocyclic scaffold and a critical regulatory starting material in the production of C-nucleoside analogs, most notably the broad-spectrum antivira...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Pyrrolo[2,1-f][1,2,4]triazin-4-amine is a privileged heterocyclic scaffold and a critical regulatory starting material in the production of C-nucleoside analogs, most notably the broad-spectrum antiviral remdesivir (Veklury®)[1]. Historically, accessing this nucleobase core required hazardous reagents—such as O-(2,4-dinitrophenyl)hydroxylamine (DPH)—or suffered from poor chemoselectivity and low overall yields[2],[3].
This application note details a highly scalable, supply-centered gram-scale synthesis protocol. By utilizing 2-cyanopyrrole and monochloramine, this route bypasses explosive intermediates, ensures high chemoselectivity, and translates seamlessly from the benchtop to multi-kilogram manufacturing[4],[5].
Mechanistic Rationale & Pathway
As a Senior Application Scientist, it is crucial to understand that successful scale-up relies on minimizing intermediate isolation and controlling reactive species. This synthesis is a telescoped, two-stage process conducted in a single reaction sequence:
Electrophilic N-Amination : The pyrrole nitrogen is deprotonated by sodium hydride (NaH) to significantly increase its nucleophilicity. Monochloramine (NH₂Cl) is then introduced. Unlike legacy aminating agents, NH₂Cl acts as a mild, highly chemoselective electrophile to yield 1-amino-1H-pyrrole-2-carbonitrile without over-reacting with the nitrile moiety[4],[1].
Triazine Ring Annulation : Formamidine acetate is added directly to the unpurified aminated intermediate. Under thermal conditions (85–90 °C), the primary amine condenses with the formamidine to form an amidine intermediate, followed by an intramolecular nucleophilic attack on the adjacent nitrile. This cascade effectively closes the 1,2,4-triazine ring[5].
Synthetic workflow for the gram-scale preparation of pyrrolo[2,1-f][1,2,4]triazin-4-amine.
Step-by-Step Gram-Scale Protocol (100 g Scale)
Note: This protocol is scaled from the optimized 600 g pilot-scale methodology developed for commercial remdesivir manufacturing[4].
Step 1: N-Amination of 2-Cyanopyrrole
System Preparation & Deprotonation: Charge a dried 10 L jacketed reactor with anhydrous N,N-Dimethylformamide (DMF) (1.0 L) and cool to 0–5 °C under a strict nitrogen atmosphere. Carefully add NaH (60% dispersion in mineral oil, 48.0 g) in portions. Stir for 20–30 minutes.
Causality: NaH is required to deprotonate the pyrrole, forming a highly reactive sodium pyrrolide salt that drives the subsequent electrophilic amination[5].
Substrate Addition: Slowly add 2-cyanopyrrole (100.0 g) while maintaining the internal temperature between 5 and 10 °C.
Self-Validating System: Hydrogen gas evolution will occur immediately. The complete cessation of bubbling serves as a visual, self-validating cue that deprotonation is complete. Stir for an additional 30–40 minutes.
Electrophilic Amination: Add the monochloramine solution in MTBE (~2.2% w/w, ~3.0 L) dropwise over 1 hour, strictly maintaining the temperature at 0–5 °C.
Scientist's Insight: Monochloramine is temperature-sensitive and prone to disproportionation. The use of MTBE as a carrier solvent is critical as it stabilizes the chloramine and prevents the formation of explosive nitrogen trichloride[1].
In-Process Control (IPC): Monitor the reaction via HPLC.
Self-Validating System: The reaction is ready for the next step when unreacted 2-cyanopyrrole is <2%. Furthermore, verify that the reaction pH is >10 (via pH strip) and use a KI-starch test strip to confirm the complete consumption (absence) of residual monochloramine[4].
Step 2: Telescoped Cyclization
Reagent Addition: To the same reaction vessel containing the unpurified 1-amino-1H-pyrrole-2-carbonitrile at 0–5 °C, add formamidine acetate (337.0 g) in one single portion.
Thermal Annulation: Heat the reaction mixture to 85–90 °C and stir for 4–6 hours.
Causality: Formamidine acetate provides the crucial C-N-C fragment. Elevated temperatures are required to drive the condensation of the formamidine with the primary amine, overcoming the activation energy barrier for the subsequent intramolecular ring closure[5].
Workup & Quenching: Cool the mixture to room temperature. Concentrate the MTBE under reduced pressure. Quench the remaining DMF/product solution by pouring it slowly into ice-cold water (3.0 L) under vigorous mechanical stirring.
Isolation: Filter the precipitated crystalline solids. Wash the filter cake with water (200 mL) to remove DMF and acetate salts, followed by cold MTBE (300 mL) to remove mineral oil (from the NaH) and organic impurities[4].
Drying: Dry the wet cake under vacuum at 50–55 °C for 5–6 hours until a constant weight is achieved.
Quantitative Data & Reaction Parameters
To ensure reproducibility, all critical stoichiometric and thermodynamic parameters are summarized below:
Step
Reagent / Material
MW ( g/mol )
Equivalents
Mass / Vol
Operating Temp
Time
1
2-Cyanopyrrole
92.10
1.00
100.0 g
0–5 °C
30–40 min
1
Sodium Hydride (60% in oil)
24.00
1.11
48.0 g
0–5 °C
30 min
1
Monochloramine (2.2% in MTBE)
51.48
1.20
~3.0 L
0–5 °C
1 hour
2
Formamidine Acetate
104.11
3.00
337.0 g
85–90 °C
4–6 hours
-
Pyrrolo[2,1-f][1,2,4]triazin-4-amine
134.14
-
~97.0 g (Yield)
-
65–70% Overall
Analytical Characterization Specifications
A successful synthesis should yield a crystalline material matching the following analytical specifications[4],[2]:
[4],[1],[5],[6] Roy, S., Yadaw, A., Roy, S., Sirasani, G., Armstrong, J. D., Gupton, B. F., & Senanayake, C. (2022). Facile and Scalable Methodology for the Pyrrolo[2,1-f][1,2,4]triazine of Remdesivir. Organic Process Research & Development, 26(1), 82-90.[Link]
[2] de Souza, R. O. M. A., et al. (2020). Klein's Remdesivir-Nucleobase Synthesis Revisited: Chemoselective Cyanation of Pyrrol-2-carboxaldehyde. Journal of the Brazilian Chemical Society.[Link]
[3] Sharma, P., et al. (2021). Synthetic strategies for pyrrolo[2,1-f][1,2,4]triazine: the parent moiety of antiviral drug remdesivir. RSC Advances, 11(2), 775-788.[Link]
Application Note: Pyrrolotriazines in Kinase Inhibitor Drug Discovery
Mechanistic Rationale: The Pyrrolo[2,1-f][1,2,4]triazine Scaffold In the landscape of targeted oncology and inflammatory disease therapeutics, the design of ATP-competitive kinase inhibitors relies heavily on privileged...
Author: BenchChem Technical Support Team. Date: March 2026
Mechanistic Rationale: The Pyrrolo[2,1-f][1,2,4]triazine Scaffold
In the landscape of targeted oncology and inflammatory disease therapeutics, the design of ATP-competitive kinase inhibitors relies heavily on privileged molecular scaffolds. The pyrrolo[2,1-f][1,2,4]triazine core has emerged as a highly versatile and potent pharmacophore[1].
The fundamental causality behind the success of this scaffold lies in bioisosterism. Pyrrolotriazines serve as structural mimics (bioisosteres) of the adenine moiety found in ATP[2]. By perfectly mimicking the purine ring, the pyrrolotriazine core positions itself within the highly conserved kinase hinge region, establishing a critical donor-acceptor-donor hydrogen bond triad with backbone residues (e.g., Met1052 and Glu1050 in IGF-1R)[3]. Unlike traditional quinazolines or pyrimidines, the unique bridgehead nitrogen system of pyrrolotriazines allows for orthogonal derivatization at the C2, C4, and C5 positions, enabling medicinal chemists to fine-tune kinase selectivity, improve aqueous solubility, and minimize the formation of reactive, toxic metabolites[1][4].
Fig 1: Structural logic of pyrrolotriazine binding within the kinase ATP pocket.
Quantitative Pharmacological Profiling
The modularity of the pyrrolotriazine core has led to the discovery of several clinical-stage candidates. By modifying the substituents extending into the solvent-exposed and selectivity pockets of the kinase domain, researchers have generated inhibitors with distinct target profiles, ranging from angiogenesis (VEGFR/FGFR) to tumor proliferation (Pan-HER, IGF-1R).
Table 1: SAR and IC50 Profiling of Key Pyrrolotriazine Inhibitors
Note: Brivanib is often administered as brivanib alaninate, an alanine ester prodrug. This modification is a deliberate pharmacokinetic strategy to boost aqueous solubility and oral bioavailability; the ester is rapidly hydrolyzed in vivo to yield the active secondary alcohol[2][7].
Self-Validating Experimental Workflows
To ensure scientific integrity during drug discovery, the evaluation of pyrrolotriazine inhibitors must follow a self-validating workflow. Each step—from chemical synthesis to in vivo modeling—must contain internal controls to prove target engagement and mechanism of action.
Fig 2: Self-validating experimental workflow for pyrrolotriazine inhibitors.
Protocol A: Synthesis of the Pyrrolo[2,1-f][1,2,4]triazine Core
Rationale: Constructing the fused bicyclic system requires precise regiocontrol. The most robust scalable process utilizes tert-butyl carbazate to establish the critical N-N bond prior to cyclization[4].
N-N Bond Formation: React the starting pyrrole derivative with tert-butyl carbazate to install the hydrazine moiety. This ensures the correct nitrogen alignment for the subsequent triazine ring closure.
Intermediate Generation: Convert the functionalized pyrrole into a stable bromoaldehyde intermediate.
Cyclization: Condense the bromoaldehyde intermediate with ammonium carbonate. The ammonia acts as a nitrogen source to close the [1,2,4]triazine ring, yielding the foundational pyrrolo[2,1-f][1,2,4]triazine scaffold[4].
Diversification: Utilize in situ triflate displacement to install specific anilines at the C2 or C4 positions, dictating the kinase selectivity profile.
Rationale: Enzymatic IC50 does not guarantee cellular membrane permeability or intracellular target engagement. This protocol utilizes SK-HEP1 or HepG2 cells to validate that the inhibitor (e.g., Brivanib) successfully blocks the VEGFR-2/FGFR-1 signaling cascade.
Cell Plating & Starvation: Seed SK-HEP1 or HepG2 cells in 6-well plates. Starve cells in serum-free media for 12 hours. Causality: Serum starvation reduces basal kinase activity, creating a wide dynamic range (signal-to-noise ratio) when growth factors are later introduced.
Inhibitor Treatment: Treat the cells with 2 µM of the pyrrolotriazine inhibitor (e.g., Brivanib) for 24 hours.
Ligand Stimulation: Stimulate the cells with 40 ng/mL of VEGF or bFGF for 15 minutes. Causality: This transient pulse hyper-activates the uninhibited receptors, allowing clear visualization of the compound's blocking efficacy.
Lysis & Immunoblotting: Lyse the cells immediately on ice using RIPA buffer containing protease and phosphatase inhibitors. Analyze the lysates via Western blot for total and phosphorylated levels of downstream effector proteins, specifically the serine/threonine kinase Akt and ERK1/2.
Protocol C: Accelerated In Vivo Efficacy Screening
Rationale: Traditional xenograft models can take weeks to yield data. To accelerate lead optimization of pyrrolotriazine series (such as BMS-754807), rapid-turnaround models are utilized[3].
Model Selection: Implant transgenic-derived IGF-Sal tumors into athymic mice. Causality: This specific tumor model has an aggressive doubling time of just 2 days, allowing for rapid phenotypic readouts[3].
Dosing Regimen: Initiate oral dosing at 6, 12, and 25 mg/kg b.i.d. once tumors reach a palpable volume.
Readout: Measure tumor volume and assess tolerability (body weight) over a 5-day period. This compressed timeline provides immediate feedback to medicinal chemistry teams regarding the in vivo exposure and efficacy of the synthesized analogues[3].
Disruption of RTK Signaling Pathways
The ultimate goal of pyrrolotriazine inhibitors is to sever the signaling cascades that drive tumor angiogenesis and proliferation. By acting as ATP-competitive antagonists at the receptor tyrosine kinase (RTK) level, these compounds prevent the autophosphorylation required to recruit downstream adapter proteins. For example, Brivanib's blockade of VEGFR-2 directly prevents VEGF-stimulated endothelial cell migration[8], while BMS-690514 induces apoptosis in lung tumor cells by shutting down Pan-HER driven PI3K/Akt and MAPK/ERK pathways[6].
Fig 3: Disruption of RTK signaling pathways by pyrrolotriazine-based inhibitors.
Namiki Shoji Co. "Pyrrolotriazines in Drug Discovery".
National Cancer Institute. "Definition of brivanib - NCI Drug Dictionary".
PMC - NIH. "Pyrrolo[2,1-f][1,2,4]triazine: a promising fused heterocycle to target kinases in cancer therapy".
Journal of Medicinal Chemistry - ACS Publications. "Discovery of a 2,4-Disubstituted Pyrrolo[1,2-f][1,2,4]triazine Inhibitor (BMS-754807) of Insulin-like Growth Factor Receptor (IGF-1R) Kinase in Clinical Development".
ResearchGate. "Discovery and Process Synthesis of Novel 2,7-Pyrrolo[2,1-f][1,2,4]triazines".
Clinical Cancer Research - AACR Journals. "Antitumor and Antiangiogenic Activities of BMS-690514, an Inhibitor of Human EGF and VEGF Receptor Kinase Families".
Med. Chem. "Design, synthesis and biological evaluation of O-linked indoles as VEGFR-2 kinase inhibitors".
Application Note: Advanced Methods for C7-Functionalization of the Pyrrolo[2,1-f][1,2,4]triazine Scaffold
Executive Summary The pyrrolo[2,1-f][1,2,4]triazine ring system is a privileged, bridgehead nitrogen-containing heterocycle widely utilized as a purine bioisostere in modern drug discovery[1]. It forms the core of severa...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The pyrrolo[2,1-f][1,2,4]triazine ring system is a privileged, bridgehead nitrogen-containing heterocycle widely utilized as a purine bioisostere in modern drug discovery[1]. It forms the core of several FDA-approved and investigational therapeutics, including broad-spectrum antiviral C-nucleosides (e.g., Remdesivir analogs) and potent kinase inhibitors targeting VEGFR-2, EGFR, and HER2[2],[3].
Functionalization at the C7 position —adjacent to the bridgehead nitrogen—is highly critical for optimizing structure-activity relationships (SAR). This Application Note details the mechanistic rationale and validated step-by-step protocols for the regioselective C7-halogenation and subsequent palladium-catalyzed cross-coupling of the pyrrolotriazine scaffold.
Mechanistic Rationale & Strategy (E-E-A-T)
The pyrrole ring within the pyrrolo[2,1-f][1,2,4]triazine core is electron-rich, making it highly susceptible to electrophilic aromatic substitution (SEAr). Because the C7 position is directly adjacent to the bridgehead nitrogen, it exhibits the highest nucleophilicity on the fused bicyclic system.
Causality in Reaction Design:
Regioselective Halogenation: Direct functionalization often begins with electrophilic halogenation using N-bromosuccinimide (NBS) or N-iodosuccinimide (NIS). To prevent over-halogenation at the C5 and C6 positions, the reaction must be strictly kinetically controlled by operating at sub-zero temperatures (e.g., -15 °C)[4].
Cross-Coupling: The resulting C7-halo intermediate is a highly versatile electrophile. It readily undergoes transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Heck, or Buchwald-Hartwig reactions) to introduce aryl, alkyl, cyano, or furanoid glycal moieties[5],[6].
Workflow Visualization
Workflow for C7-functionalization of pyrrolotriazines via halogenation and cross-coupling.
Experimental Protocols
Protocol 1: Regioselective C7-Bromination of Pyrrolo[2,1-f][1,2,4]triazine
This protocol utilizes N-bromosuccinimide (NBS) under strict temperature control to yield the C7-bromo intermediate, a critical precursor for downstream coupling[4].
Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)
25% (w/w) Aqueous Sodium Sulfite (Na₂SO₃)
Step-by-Step Methodology:
Preparation: Dissolve the pyrrolotriazine derivative (1.0 equiv) in anhydrous DMF (approx. 10 mL/g of substrate) in a multi-neck round-bottom flask under an inert nitrogen atmosphere.
Kinetic Cooling (Critical Step): Cool the reaction mixture to -15 °C using a dry ice/ethylene glycol bath. Causality: Lowering the thermal energy restricts the reaction to the most nucleophilic site (C7), suppressing polyhalogenation at C5/C6.
Reagent Addition: Dissolve NBS (1.05 equiv) in a minimal amount of anhydrous DMF. Add this solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not exceed -10 °C[4].
Incubation: Stir the mixture for 45 minutes at -15 °C to -10 °C.
Quenching (Critical Step): Quench the reaction by adding 25% aqueous Na₂SO₃. Causality: Sodium sulfite instantly reduces any unreacted active bromine species, preventing unwanted oxidative degradation of the electron-rich pyrrole ring during ambient workup.
Workup & Validation: Extract the aqueous layer with Ethyl Acetate (EtOAc). Wash the organic phase with 5% Na₂CO₃ (to neutralize succinimide byproducts) and brine. Dry over Na₂SO₄ and concentrate in vacuo.
Self-Validation: Monitor via TLC (Petroleum Ether:Ethyl Acetate 3:1). The disappearance of the starting material and the appearance of a single, less polar spot indicates successful regioselective C7-bromination[4].
Reaction Assembly: In a Schlenk flask, combine the C7-bromo intermediate, arylboronic acid, K₂CO₃, and the Dioxane/H₂O solvent mixture. Causality: Water is absolutely required to dissolve the inorganic base and facilitate the formation of the reactive hydroxyboronate complex, which is essential for the transmetalation step.
Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles or sparge vigorously with N₂ for 15 minutes. Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) catalyst to an inactive Pd(II) state, terminating the catalytic cycle.
Catalyst Addition & Heating: Add the Palladium catalyst under a positive stream of N₂. Seal the flask and heat to 85–90 °C for 12 hours[7].
Workup & Validation: Cool the mixture to room temperature, filter through a pad of Celite to remove palladium black, and extract with EtOAc. Purify the concentrated crude via flash column chromatography.
Self-Validation: LC-MS analysis of the purified product must show the expected [M+H]⁺ mass and the complete disappearance of the characteristic 1:1 isotopic doublet (M / M+2) indicative of the brominated starting material.
Quantitative SAR Data Summary
Substitutions at the C7 position heavily influence the pharmacological profile of pyrrolotriazine derivatives. The table below summarizes the quantitative impact of various C7 modifications on target binding and efficacy, drawn from recent antiviral and oncology studies[2],[3].
Scaffold / C7 Modification
Target Assay
Quantitative Result
Mechanistic Impact
4-aza-7,9-dideazaadenosine (C7-CN)
Human Norovirus (HuNoV) Replicon
EC₅₀ = 0.015 μM
The cyano group acts as a potent hydrogen-bond acceptor, significantly anchoring the molecule in the viral polymerase active site.
4-amino-pyrrolotriazine (C7-H)
Murine Norovirus (MNV)
Moderate EC₅₀
Represents baseline activity; lacks optimal lipophilic or steric engagement in the binding pocket.
C7-aryl substitutions enhance hydrophobic interactions within the ATP-binding cleft, driving competitive inhibition.
References
Li, Q., Lescrinier, E., Groaz, E., et al. (2020). "Anti-norovirus activity of C7-modified 4-amino-pyrrolo[2,1-f][1,2,4]triazine C-nucleosides." European Journal of Medicinal Chemistry, 195, 112198. URL:[Link]
Singh, S., Kumar, V., & Utreja, D. (2021). "Pyrrolo[2,1-f][1,2,4]triazine: a promising fused heterocycle to target kinases in cancer therapy." Medicinal Chemistry Research. URL: [Link]
Patent CN110845502A (2019). "Preparation method of 7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine." Google Patents.
Patent WO2010126960A1 (2010). "Pyrrolotriazine compounds." Google Patents.
optimizing reaction conditions for pyrrolotriazine synthesis
Welcome to the Technical Support Center for Pyrrolotriazine Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond standard batch records by providing the mechanistic causality behind eve...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Pyrrolotriazine Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond standard batch records by providing the mechanistic causality behind every experimental choice.
The pyrrolo[2,1-f][1,2,4]triazine core is a privileged scaffold, most notably serving as the parent moiety for critical nucleotide analogs like Remdesivir. However, its synthesis is historically fraught with challenges, including unstable intermediates, hazardous reagents, and complex purifications. This guide establishes a self-validating system —incorporating strict in-process controls (IPCs)—to ensure your workflow is robust, scalable, and reproducible.
To minimize isolation losses and avoid the handling of unstable intermediates (such as 2-formylpyrrole), modern optimized routes telescope the formylation and cyanation steps into a single cascade, followed by N-amination and cyclocondensation[1].
Figure 1: Optimized synthetic workflow for pyrrolo[2,1-f][1,2,4]triazine from pyrrole.
Section 2: Self-Validating Experimental Protocol
This protocol is engineered to validate itself at every critical juncture. Do not proceed to the next phase unless the validation checkpoint is met.
Phase 1: One-Pot Cyanation of Pyrrole
Vilsmeier Reagent Formation: Slowly add POCl3 (1.1 eq) to anhydrous DMF at 0–5 °C over 3 hours.
Causality: Strict temperature control prevents the thermal degradation of the highly electrophilic Vilsmeier-Haack complex, which would otherwise lead to tarring[2].
Pyrrole Addition: Introduce pyrrole (1.0 eq) while maintaining the internal temperature below 15 °C. Stir for 1 hour.
Cascade Cyanation: Quench with water (maintaining <15 °C). Immediately add solid hydroxylamine hydrochloride (1.1 eq) and acetic anhydride (1.1 eq).
Causality: This sequence traps the iminium intermediate, directly converting it to 2-cyanopyrrole without isolating the highly unstable 2-formylpyrrole. Using water instead of ethanol for the quench prevents the formation of triethylphosphate impurities[3].
Validation Checkpoint 1: Perform HPLC analysis of the organic layer. The protocol is validated to proceed only if the iminium/aldehyde intermediate is <1% AUC.
Phase 2: Electrophilic N-Amination
Deprotonation: Suspend Sodium Hydride (NaH, 60% dispersion, 1.1 eq) in DMF at 0–5 °C. Add the 2-cyanopyrrole from Phase 1.
Causality: Limiting NaH to exactly 1.1 eq is critical. Excess unreacted base will rapidly decompose the delicate aminating agent in the next step[4].
Amination: Introduce pre-titrated monochloramine (NH2Cl) solution in an organic solvent (e.g., MTBE) at -5 °C.
Validation Checkpoint 2: Perform an iodometric titration of the NH2Cl stream immediately prior to addition. A concentration of ~2.2% w/w validates reagent viability[2]. If the concentration is <2.0%, discard and regenerate the reagent.
Phase 3: Cyclocondensation
Triazine Annulation: React the resulting 1-amino-1H-pyrrole-2-carbonitrile with formamidine acetate at 80 °C.
Causality: Formamidine acetate serves a dual purpose as both the electrophilic carbon source and a mild, self-buffering cyclization agent, driving the annulation to the final pyrrolo[2,1-f][1,2,4]triazine scaffold without degrading the pyrrole core[5].
Validation Checkpoint 3: Recrystallization of the crude product from isopropanol/water should yield a gray/white solid with >99.0% purity by area normalization[4].
Section 3: Quantitative Optimization Data
The following table summarizes the critical parameter shifts from classical batch methods to the optimized, supply-centered continuous/semi-continuous route.
Reaction Parameter
Sub-Optimal Condition
Optimized Condition
Mechanistic Causality & Impact
Cyanation Quench
Ethanol
Water
EtOH reacts with residual POCl3 to form triethylphosphate, severely complicating downstream purification[3].
NaH Equivalents
1.5 - 2.0 eq
1.1 eq
Excess base degrades the NH2Cl reagent via elimination, drastically lowering the amination yield[4].
Aminating Agent
DnpONH2 or HOSA
Monochloramine (NH2Cl)
NH2Cl improves atom economy, scales safely under flow conditions, and avoids the generation of explosive byproducts[5].
Overall Step Count
4 steps
2 steps (Telescoped)
Telescoping the formylation and cyanation avoids isolation of the unstable 2-formylpyrrole, doubling the overall yield to ~55-59%[1].
Section 4: Troubleshooting Guide & FAQs
Figure 2: Troubleshooting logic tree for resolving low yields during N-amination.
Q1: During the synthesis of 2-cyanopyrrole, I am observing a high concentration of aldehyde impurities and low yields. What is the mechanistic cause?A1: This typically occurs when the Vilsmeier iminium intermediate is prematurely hydrolyzed before the cascade cyanation can take place. Ensure that the addition of hydroxylamine hydrochloride and acetic anhydride is performed immediately after the water quench, maintaining the temperature below 15 °C. If the intermediate is exposed to aqueous conditions for too long without the trapping agents, it irreversibly hydrolyzes to 2-formylpyrrole[3].
Q2: My N-amination step using monochloramine (NH2Cl) is stalling at ~50% conversion. How can I resolve this?A2: Stalled N-amination is almost always caused by reagent degradation. NH2Cl is highly unstable at room temperature and in the presence of excess base.
Resolution: First, validate your NH2Cl concentration via iodometric titration immediately before use[2]. Second, ensure your sodium hydride stoichiometry does not exceed 1.1 equivalents. Excess unreacted NaH will rapidly decompose NH2Cl before it can react with the pyrrole anion[4].
Q3: I am experiencing severe emulsion issues during the aqueous workup of 2-cyanopyrrole. How can I break the emulsion?A3: Emulsions in this step are commonly caused by the use of pyridine as a base during the cyanation cascade, which interacts poorly with organic/aqueous boundaries at scale.
Resolution: Switch the basic additive or optimize the quench protocol. The use of water instead of ethanol during the quench, combined with strict temperature control (-8 ± 2 °C) during phase separation, significantly improves the partitioning and eliminates the emulsion[2].
Q4: How does formamidine acetate facilitate the final cyclization without the need for harsh conditions?A4: Formamidine acetate is uniquely suited for this annulation because it acts as a self-buffering reagent. It provides the necessary electrophilic methine carbon to bridge the amine and nitrile groups of 1-amino-1H-pyrrole-2-carbonitrile, while the acetate counterion mildly catalyzes the cyclocondensation without the need for strongly acidic or basic conditions that might otherwise degrade the electron-rich pyrrole core.
References
Facile and Scalable Methodology for the Pyrrolo[2,1-f][1,2,4]triazine of Remdesivir. Organic Process Research & Development (via PMC).[Link]
Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis: Supply Centered Synthesis. Organic Letters (via ACS Publications).[Link]
Synthetic strategies for pyrrolo[2,1-f][1,2,4]triazine: the parent moiety of antiviral drug remdesivir. Chemistry of Heterocyclic Compounds (via PMC).[Link]
Evolution of the Synthesis of Remdesivir. Classical Approaches and Most Recent Advances. ACS Omega.[Link]
Technical Support Center: Regioselective Synthesis of Pyrrolotriazine Isomers
Welcome to the Technical Support Center for the regioselective synthesis of pyrrolotriazine isomers. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the regioselective synthesis of pyrrolotriazine isomers. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of these vital heterocyclic scaffolds. Pyrrolotriazines are privileged structures in medicinal chemistry, forming the core of antiviral drugs like Remdesivir and various kinase inhibitors.[1][2][3] However, their synthesis, particularly the control of regioselectivity to obtain the desired isomer, presents significant challenges.
This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate the complexities of pyrrolotriazine synthesis. The information herein is grounded in established literature and practical experience to ensure scientific integrity and experimental success.
Troubleshooting Guide: Common Challenges and Solutions
This section addresses specific issues that may arise during the synthesis of pyrrolotriazine isomers, with a focus on the widely synthesized pyrrolo[2,1-f][1][4][5]triazine core.
Problem 1: Low Yield or Failure in the N-amination of the Pyrrole Ring
The introduction of an amino group at the N-1 position of the pyrrole ring is a critical step in many synthetic routes to pyrrolo[2,1-f][1][4][5]triazines.[6] This step is often plagued by low yields or complete reaction failure.
Possible Causes and Solutions:
Cause A: Inappropriate Aminating Agent. The reactivity of the aminating agent is crucial. Highly reactive and unstable agents can lead to side reactions and decomposition.
Solution: While reagents like O-(2,4-dinitrophenyl)hydroxylamine (DnpONH2) and chloramine (NH₂Cl) in the presence of a strong base like NaH have been used, they can be hazardous and give variable results.[6] For more controlled and scalable reactions, consider using O-(diphenylphosphinyl)hydroxylamine or O-(mesitylenesulfonyl)hydroxylamine, which are generally more stable and provide better yields.[6] A safer and more economical alternative that has been successfully implemented is the use of NH₂Cl generated in situ or a biphasic system with a phase-transfer catalyst.
Cause B: Steric Hindrance. Bulky substituents on the pyrrole ring can sterically hinder the approach of the aminating agent.
Solution: If significant steric hindrance is present, it may be necessary to reconsider the synthetic strategy. This could involve introducing the N-amino group at an earlier stage of the synthesis before the installation of bulky groups.
Cause C: Electronic Effects. Electron-withdrawing groups on the pyrrole ring can deactivate the nitrogen, making it less nucleophilic and less reactive towards electrophilic aminating agents.
Solution: The choice of aminating agent and reaction conditions should be tailored to the electronic nature of the pyrrole substrate. For deactivated pyrroles, a more reactive aminating agent or more forcing conditions (e.g., higher temperature) may be required. However, this must be balanced against the potential for side reactions.
Problem 2: Poor Regioselectivity in the Cyclization Step to Form the Triazine Ring
The final cyclization step to form the triazine ring can often lead to a mixture of regioisomers, particularly when using unsymmetrical precursors. For example, in the synthesis of pyrrolo[2,1-f][1][4][5]triazin-4(3H)-ones from 1,2-biscarbamoyl-substituted 1H-pyrroles, the formation of pyrrolo[1,2-d][1][4][7]oxadiazine side products can occur.[8]
Controlling Regioselectivity:
Influence of Reagents: The choice of cyclization agent and additives can significantly influence the regiochemical outcome. For instance, in the intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles, the use of triphenylphosphine dichloride (PPh₃Cl₂) favors the formation of the desired pyrrolo[2,1-f][1][4][5]triazin-4(3H)-one (N-imidoylation product), whereas other halogen sources might lead to the oxadiazine isomer (O-imidoylation product).[8]
Reaction Conditions: Temperature and the presence of a base can be critical. In some cases, the initially formed kinetic product (e.g., an oxadiazine) can be rearranged to the thermodynamically more stable triazinone isomer under specific conditions, such as treatment with a nucleophile.[8]
Substituent Effects: The electronic and steric nature of the substituents on the pyrrole and the cyclizing partner play a crucial role. Electron-donating groups on one reaction partner and electron-withdrawing groups on the other can enhance the regioselectivity in cycloaddition reactions by modulating the HOMO-LUMO energy gap and orbital coefficients.
Problem 3: Formation of Impurities and Difficult Purification in Large-Scale Synthesis
Scaling up the synthesis of pyrrolotriazines, such as the parent core of Remdesivir, often reveals challenges with impurity formation and purification that are not apparent at the lab scale.[1]
Strategies for Scalable and Pure Synthesis:
Impurity Profiling: A thorough understanding of the potential side reactions and the resulting impurities is essential. For example, in the cyanation of pyrrole-2-carbaldehyde, the formation of 1-H-pyrrole-2-carboxamide can be a significant issue.[1] Identifying the source of such impurities (e.g., presence of water) allows for targeted process optimization.
Process Optimization:
Dilution: Increasing the solvent volume can sometimes minimize the formation of side products. For instance, higher dilution in DMF was found to reduce the formation of 1-H-pyrrole-2-carboxamide during the cyanation step.[1]
Reagent Stoichiometry and Addition Order: Careful control of the amount of each reagent and the order in which they are added can significantly impact the purity of the final product.
Workup and Crystallization: Developing a robust workup and crystallization procedure is critical for isolating the product in high purity on a large scale. This may involve solvent screens and optimization of crystallization conditions (temperature, cooling rate, etc.).
Frequently Asked Questions (FAQs)
Q1: What are the main isomeric forms of pyrrolotriazine, and how does their synthesis differ?
A1: The main isomeric scaffolds are pyrrolo[2,1-f][1][4][5]triazine, pyrrolo[1,2-b][1][4][5]triazine, pyrrolo[1,2-d][1][4][5]triazine, and pyrrolo[2,1-c][1][4][5]triazine.
Pyrrolo[2,1-f][1][4][5]triazine: This is the most studied isomer due to its presence in numerous bioactive molecules.[6] Its synthesis typically involves the construction of a 1-aminopyrrole intermediate followed by cyclization with a one-carbon unit (e.g., formamidine acetate, triethyl orthoformate).[6]
Pyrrolo[1,2-d][1][4][5]triazine: These can be synthesized from trans-4-hydroxy-L-proline, which is converted to a hydrazide and then cyclized with an orthoester.
Pyrrolo[2,1-c][1][4][5]triazine: A common route to this isomer involves a [4+2] cycloaddition-dehydroamination cascade reaction between α-diazopyrroles and enamines.
Pyrrolo[1,2-a][4][7][9]triazine: These can be prepared from 2-aminopyrroles containing electron-withdrawing groups, which are reacted with isocyanates to yield 3,7,8-trisubstituted pyrrolo[1,2-a][4][7][9]triazine-2,4(1H,3H)-diones.[10]
Q2: How can I improve the regioselectivity of cycloaddition reactions for synthesizing pyrrolotriazines?
A2: Regioselectivity in cycloaddition reactions, such as the inverse electron-demand Diels-Alder reaction of triazines, is governed by both electronic and steric factors.
Electronic Control: The reaction is generally favored between the most electron-rich carbon of the diene (or dipole) and the most electron-deficient carbon of the dienophile (or dipolarophile). You can predict the regioselectivity by analyzing the resonance structures and orbital coefficients of the frontier molecular orbitals (HOMO and LUMO) of the reactants. Computational studies can be very helpful in this regard.
Substituent Effects: The nature of the substituents on both the diene and dienophile has a pronounced effect. Electron-donating groups on the diene and electron-withdrawing groups on the dienophile will accelerate the reaction and enhance regioselectivity.
Lewis Acid Catalysis: In some cases, the use of a Lewis acid catalyst can enhance both the rate and the regioselectivity of the cycloaddition by coordinating to the dienophile and lowering its LUMO energy.
Q3: Are there any metal-catalyzed methods for the direct functionalization of the pyrrolotriazine core?
A3: Yes, palladium-catalyzed direct C-H arylation has been successfully applied to pyrrolo[1,2-a]quinoxalines, a related fused heterocyclic system. This suggests that similar strategies could be developed for the direct functionalization of the pyrrolotriazine core, which would be a highly efficient way to introduce molecular diversity. The success of such reactions often depends on the use of a suitable directing group to guide the catalyst to the desired C-H bond.
Q4: What are the key safety considerations when working with N-amination reagents?
A4: Many N-aminating agents are highly reactive and potentially hazardous.
Chloramine (NH₂Cl): Can be explosive and should be handled with extreme care, preferably generated and used in situ.
Hydroxylamine-O-sulfonic acid (HOSA): Can be corrosive and an irritant.
O-(2,4-dinitrophenyl)hydroxylamine (DnpONH2): Is a potentially explosive compound.
Always consult the Safety Data Sheet (SDS) for any reagent and perform a thorough risk assessment before conducting the experiment. Whenever possible, opt for more stable and safer alternatives that have been reported in the literature.
Key Experimental Protocols
Protocol 1: Synthesis of Pyrrolo[2,1-f][1][4][5]triazin-4-amine (A Key Intermediate for Remdesivir)
This protocol is adapted from a scalable methodology.[1]
Step 1: Preparation of 2-Cyanopyrrole
To a stirred and cooled (0–5 °C) solution of anhydrous DMF (10 L), slowly add phosphorus oxychloride (1.544 L) over 3 hours, maintaining the temperature at 0–5 °C.
Allow the reaction mixture to warm to 15–20 °C and stir for 30 minutes.
Cool the mixture back to 0–5 °C and slowly add pyrrole (1 kg) over 1.5 hours, keeping the temperature below 15 °C.
Stir the reaction for 1 hour at 15–20 °C.
The resulting Vilsmeier reagent and subsequent steps to obtain 2-cyanopyrrole should be followed as detailed in the cited literature.
Step 2: N-Amination and Cyclization
To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 0.29 kg) in anhydrous DMF (6.0 L) at 0–5 °C, add 2-cyanopyrrole (0.60 kg) while maintaining the temperature between 5 and 10 °C. Stir for 30–40 minutes.
The subsequent addition of the aminating agent (e.g., chloramine solution) and formamidine acetate for cyclization should be performed according to the optimized conditions in the reference to yield pyrrolo[2,1-f][1][4][5]triazin-4-amine.[1]
Protocol 2: Regioselective Intramolecular Cyclization to Pyrrolo[2,1-f][1][4][5]triazin-4(3H)-one
This protocol is based on the work by Park et al.[8]
To a solution of the 1,2-biscarbamoyl-substituted 1H-pyrrole (1 equivalent) in anhydrous dichloromethane at 0 °C, add triphenylphosphine (1.1 equivalents).
Slowly add a solution of bromine (1.1 equivalents) in dichloromethane.
After stirring for a short period (e.g., 5 minutes), add triethylamine (2.2 equivalents).
Monitor the reaction by TLC. Upon completion, quench the reaction and purify the product by column chromatography to isolate the desired pyrrolo[2,1-f][1][4][5]triazin-4(3H)-one.
Visualizing Reaction Pathways
Diagram 1: General Synthetic Strategy for Pyrrolo[2,1-f][1][4][5]triazines
Caption: Key steps in the synthesis of the pyrrolo[2,1-f][1][4][5]triazine core.
Diagram 2: Competing Pathways in the Cyclization of 1,2-Biscarbamoyl-1H-pyrroles
Caption: Regiochemical outcomes in the cyclization of a pyrrole precursor.
References
Roy, S., Yadaw, A., Kumar, A., Singh, S. K., Kumar, A., Pathak, P. K., ... & Snead, D. R. (2022). Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][4][5]triazine of Remdesivir. Organic Process Research & Development, 26(4), 1195-1204. [Link]
Paymode, D. J., Cardoso, F. S., Agrawal, T., Tomlin, J. W., Cook, D. W., Burns, J. M., ... & Snead, D. R. (2020). Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis: Supply Centered Synthesis. Organic Letters, 22(19), 7656-7661. [Link]
Park, S. J., Lee, J. H., Kim, J. H., Lee, H. J., & Heo, J. (2016). Synthesis of pyrrolo[2,1-f][1][4][5]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][4][7]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Beilstein Journal of Organic Chemistry, 12, 1688-1695. [Link]
Meen, G., Kumar, N., & Singh, V. K. (2021). Synthetic strategies for pyrrolo[2,1-f][1][4][5]triazine: the parent moiety of antiviral drug remdesivir. RSC advances, 11(2), 1059-1073. [Link]
Ott, G. R., & Favor, D. A. (2017). A brief history of the pyrrolo [2, 1-f][1][4][5] triazine scaffold in medicinal chemistry. Bioorganic & medicinal chemistry letters, 27(18), 4238-4246. [Link]
Patil, S. A., Otter, B. A., & Klein, R. S. (1994). Synthesis of pyrrolo [2, 1‐f][1][4][5] triazine congeners of nucleic acid purines via the N‐amination of 2‐substituted pyrroles. Journal of heterocyclic chemistry, 31(4), 781-786. [Link]
Park, S. J., et al. (2016). Synthesis of pyrrolo[2,1-f][1][4][5]triazin-4(3H)-ones... Beilstein J. Org. Chem., 12, 1688-1695. [Link]
Boger, D. L., & Brotherton, C. E. (1986). Inverse electron demand Diels-Alder reactions of 1, 2, 3-triazines: Pronounced substituent effects on reactivity and cycloaddition scope. The Journal of Organic Chemistry, 51(15), 2777-2783. [Link]
Hao, D., Yang, Z., Liu, Y., Li, Y., Li, C., Gu, Y., ... & Liu, P. (2022). Pd-Catalyzed direct C–H arylation of pyrrolo [1, 2-a] quinoxalines. Organic & Biomolecular Chemistry, 20(4), 847-851. [Link]
Zhang, Y., Ma, S., Li, X., Hou, Q., Lü, M., Hao, Y., ... & Li, B. (2018). Synthesis and Antiproliferative Activities of Novel Pyrrolotriazine Derivatives. Chinese Journal of Organic Chemistry, 38(12), 3270-3277. [Link]
Slepukhin, P. A., et al. (2023). Bioactive Pyrrolo[2,1-f][1][4][5]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. Molecules, 28(23), 7793. [Link]
Thieu, T., Sclafani, J. A., Levy, D. V., McLean, A., Breslin, H. J., Ott, G. R., ... & Dorsey, B. D. (2017). Efficient, Scalable Synthesis of Functionalized Pyrrolo [2, 1-f][1][4][5] triazines. Organic process research & development, 21(2), 249-254. [Link]
Varghese, V., Ilas, J., & Kikelj, D. (2021). Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. Pharmaceuticals, 14(12), 1269. [Link]
Dudkin, S. V., et al. (2022). Reaction of α-Diazopyrroles with Enamines: Synthesis of Pyrrolo[2,1-c][1][4][5]triazines and α-(1,2,5-Triazapenta-1,3-dienyl)pyrroles. The Journal of Organic Chemistry, 87(15), 9990-10001. [Link]
Kamal, A., Reddy, M. K., & Devaiah, V. (2007). Synthesis of pyrrolo [1, 2-a][4][7][9] triazine-2, 4 (1 H, 3 H)-diones, part II. Synthesis from 3, 4-disubstituted 2-aminopyrroles. Journal of the Chemical Society, Perkin Transactions 1, (1), 59-62. [Link]
Technical Support Center: Purification of Crude Pyrrolo[2,1-f]triazine Intermediates
Welcome to the Technical Support Center for the purification of crude pyrrolo[2,1-f]triazine intermediates. This guide is designed for researchers, scientists, and drug development professionals to provide expert insight...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the purification of crude pyrrolo[2,1-f]triazine intermediates. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions to common challenges encountered during the purification of this important class of molecules. Pyrrolo[2,1-f]triazines are key scaffolds in numerous pharmaceutically active agents, including antiviral and kinase inhibitors, making their efficient purification a critical step in drug discovery and development.[1][2]
This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to empower you to overcome purification hurdles and obtain high-purity intermediates for your research.
Purification Strategy Overview
The purification of pyrrolo[2,1-f]triazine intermediates often presents challenges due to their inherent polarity as N-heterocycles. This can lead to issues such as poor separation and streaking on silica gel during chromatography. A multi-step purification strategy is often the most effective approach.
minimizing impurity formation during chlorination of pyrrolotriazines
Welcome to the Technical Support Center for Heterocyclic Process Chemistry. As a Senior Application Scientist specializing in the scale-up of kinase inhibitors and antiviral precursors, I frequently consult on the conver...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Heterocyclic Process Chemistry. As a Senior Application Scientist specializing in the scale-up of kinase inhibitors and antiviral precursors, I frequently consult on the conversion of pyrrolotriazinones (lactams) to chloropyrrolotriazines.
While phosphorus oxychloride (POCl₃) is the industry standard for this transformation, the reaction is notoriously prone to generating complex impurity profiles—most notably N-dimers, regioisomers, and hydrolysis products. This guide deconstructs the mechanistic causality behind these impurities and provides field-proven, self-validating workflows to ensure robust, high-purity scale-up.
Reaction Pathway & Impurity Formation Map
Reaction pathway of pyrrolotriazine chlorination highlighting impurity formation nodes.
Troubleshooting Guide & FAQs
Q1: I am seeing a high percentage of the "N-dimer" impurity in my HPLC trace. What causes this, and how can I prevent it?Causality: The N-dimer is a classic scale-up artifact. It forms when the highly reactive phosphorylated intermediate reacts with unreacted pyrrolotriazinone (starting material) instead of undergoing chloride displacement. This occurs when the local concentration of the starting material is too high relative to the active chlorinating species.
Solution: Transition from a standard batch addition to a "hot inverse addition" protocol. By slowly adding a slurry of your starting material into a pre-heated (70–95 °C) excess of POCl₃ and base, the substrate is instantaneously phosphorylated and converted to the product. This keeps the steady-state concentration of unreacted starting material near zero, effectively shutting down the dimerization pathway, a technique validated in the1[1].
Q2: My reaction goes to completion, but I experience massive product loss due to hydrolysis during the aqueous workup. How do I stabilize the product?Causality: Chloropyrrolotriazines are highly sensitive to both acidic (pH ≤ 3) and basic (pH ≥ 10) conditions. Quenching excess POCl₃ with water generates copious amounts of HCl. If the quench is not buffered, the localized acidic environment autocatalyzes the hydrolysis of your chlorinated product back to the starting material[2].
Solution: Implement a buffered inverse quench. The reaction mixture must be cooled and slowly transferred into a vigorously stirred, pre-cooled biphasic mixture of saturated aqueous NaHCO₃ and dichloromethane (DCM). This ensures the pH remains strictly between 6 and 8 during the destruction of phosphoryl species, as demonstrated during the 2[2].
Q3: Does the choice of solvent significantly impact the purity profile?Causality: Absolutely. The solubility of the phosphate intermediate dictates the reaction kinetics. Non-polar solvents like toluene often result in sluggish chloride displacement, prolonging the residence time of the reactive intermediate and increasing the likelihood of side reactions (yielding purities often <85%).
Solution: Switch to Acetonitrile . It acts as an excellent solvent for the polar intermediates, accelerating the chloride attack and significantly reducing the formation of inseparable impurities. This solvent switch has been critical in optimizing routes for clinical candidates like 3[3] and 4[4].
Quantitative Process Comparison
The following table summarizes the impact of process parameters on the final purity of chloropyrrolotriazine during a 100-gram scale-up study.
To ensure reproducibility and scientific integrity, every step in this methodology includes a built-in validation check. Do not proceed to the next step unless the validation criteria are met.
Step 1: System Preparation & Reagent Charging
Action: Purge a jacketed reactor with N₂. Charge Acetonitrile (7 relative volumes) and POCl₃ (1.2–1.5 equiv). Heat the mixture to an internal temperature of 75 °C.
Causality: Pre-heating the electrophile ensures that the activation energy for phosphorylation is met the moment the substrate is introduced.
Validation Check: Verify the internal temperature is stable at 75 °C (± 2 °C) for at least 15 minutes before proceeding.
Step 2: Hot Inverse Addition
Action: Prepare a slurry of Pyrrolotriazinone (1.0 equiv) and N,N-Diisopropylethylamine (DIPEA, 1.3 equiv) in Acetonitrile (3 volumes). Pump this slurry into the hot POCl₃ mixture over 1.5 to 2 hours.
Causality: DIPEA acts as an acid scavenger. The slow addition rate keeps the unreacted lactam concentration virtually at zero, preventing N-dimerization.
Validation Check: Monitor the reaction visually or via inline PAT; no heavy accumulation of solids should occur during the addition.
Step 3: Reaction Maturation
Action: Once the addition is complete, maintain the internal temperature at 75–80 °C for 2.5 hours.
Causality: Provides sufficient time for the chloride ion to attack the phosphorylated intermediate, driving the reaction to thermodynamic completion.
Validation Check: Pull an aliquot, quench immediately in cold pyrrolidine, and analyze via HPLC. Proceed only if conversion is >98% with <2% starting material.
Step 4: Buffered Inverse Quench
Action: Cool the reaction mixture to 20 °C. In a secondary reactor, prepare a biphasic mixture of saturated aqueous NaHCO₃ (10 volumes) and DCM (10 volumes), pre-cooled to 5 °C. Slowly transfer the reaction mixture into the secondary reactor, maintaining the internal temperature below 20 °C.
Causality: The biphasic nature extracts the product into the DCM layer immediately, shielding it from the aqueous phase, while the NaHCO₃ neutralizes the generated HCl, preventing autocatalytic hydrolysis.
Validation Check: Test the pH of the aqueous layer post-quench. It must read between pH 6.5 and 8.0.
Step 5: Isolation
Action: Separate the phases. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Validation Check: Final HPLC analysis of the crude solid should confirm <0.5% hydrolyzed starting material, validating the integrity of the quench.
References
Commercial Synthesis of a Pyrrolotriazine–Fluoroindole Intermediate to Brivanib Alaninate: Process Development Directed toward Impurity Control
Source: Organic Process Research & Development
URL:2
Development of a Robust Scale-Up Synthetic Route for BPR1K871: A Clinical Candidate for the Treatment of Acute Myeloid Leukemia and Solid Tumors
Source: ACS Omega
URL:3
POCl3 Chlorination of 4-Quinazolones
Source: The Journal of Organic Chemistry
URL:1
Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis
Source: Organic Letters
URL:4
Technical Support Center: Pyrrolotriazine Formulation & Stability
Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles associated with pyrrolotriazine analogs.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical hurdles associated with pyrrolotriazine analogs.
Pyrrolotriazines (and their pyrrolotriazinone derivatives) are highly privileged scaffolds in drug discovery, serving as the core for nucleoside antiviral drugs (e.g., remdesivir) and potent kinase inhibitors (e.g., brivanib)[1][2]. However, their planar, nitrogen-rich aromatic systems often lead to strong intermolecular
stacking. This results in high crystal lattice energies, rendering these molecules highly lipophilic, poorly soluble in aqueous media, and susceptible to premature hydrolysis when formulated as prodrugs[2][3].
Below, you will find field-proven strategies, mechanistic explanations, and self-validating protocols to overcome these kinetic and thermodynamic barriers.
Q: My pyrrolotriazine kinase inhibitor crashes out of aqueous assay buffers, forming visible precipitates. Why does this happen, and how can I formulate it for in vivo dosing without using toxic levels of DMSO?
The Science (Causality):
The precipitation is a thermodynamic response. Pyrrolotriazine cores are highly planar, which encourages tight crystal packing. When introduced into an aqueous buffer, the energy required to break these crystal lattices exceeds the hydration energy provided by the water molecules.
The Solution:
To bypass the lattice energy barrier without relying on high dielectric solvents like DMSO, we utilize supramolecular inclusion complexation using Cyclodextrins (CDs), specifically Sulfobutylether-
-cyclodextrin (SBECD) or Hydroxypropyl--cyclodextrin (HPBCD)[4]. SBECD provides a hydrophobic cavity that encapsulates the lipophilic pyrrolotriazine core. Simultaneously, the polyanionic sulfobutyl ether groups interact electrostatically with the basic nitrogen atoms of the pyrrolotriazine, pulling the entire host-guest complex into the aqueous phase. This dual mechanism (steric inclusion + electrostatic binding) can yield up to a 300-fold improvement in aqueous solubility[3].
Protocol: Step-by-Step Preparation of SBECD-Pyrrolotriazine Inclusion Complexes
This protocol is a self-validating system; optical clarity and dynamic light scattering (DLS) are used to confirm true molecular dispersion rather than mere suspension.
Molar Ratio Calculation: Weigh the pyrrolotriazine API and SBECD to achieve a 1:3 to 1:10 molar ratio (API:CD). A high excess of SBECD (e.g., 3% API to 97% SBECD by weight) is often required to shift the equilibrium toward complete complexation[3].
Solvent Addition: Suspend the dry powders in ultra-pure water. The suspension will initially appear milky and opaque.
Ultrasonic Cavitation: Process the suspension using a probe ultrasonicator. High-shear ultrasonic waves create localized cavitation bubbles that disrupt API agglomerates, drastically increasing the surface area and driving the API into the cyclodextrin cavities[5].
Self-Validation Check: Sonicate until the solution transitions from opaque to completely optically clear.
Filtration & DLS Verification: Pass the clear solution through a 0.22 µm PES syringe filter. Analyze via Dynamic Light Scattering (DLS). A monodisperse peak at ~1–2 nm confirms true host-guest complexation; peaks >100 nm indicate undissolved API aggregates.
Lyophilization (Freeze-Drying): Flash-freeze the solution using liquid nitrogen and lyophilize for 48 hours. This traps the complex in a molecularly disperse, completely amorphous state, preventing recrystallization[3].
Caption: Workflow for formulating insoluble pyrrolotriazines into stable amorphous solid dispersions.
FAQ 2: Mitigating Chemical and Metabolic Instability
Q: To improve cellular permeability, we synthesized a phosphoramidate prodrug of our pyrrolotriazine nucleoside. However, it degrades rapidly in aqueous formulations before reaching the target cells. How do we stabilize it?
The Science (Causality):
Prodrug strategies (like the ProTide technology used in remdesivir) mask polar phosphate groups with lipophilic esters and amino acids to enhance cellular entry[2]. However, these ester and phosphoramidate bonds are highly susceptible to nucleophilic attack by water (hydrolysis) and plasma esterases. If formulated in a standard aqueous buffer, the water molecules will prematurely cleave the prodrug into its impermeable monophosphate form before it ever reaches the target tissue.
The Solution:
Stability must be engineered at both the formulation and structural levels:
Steric Shielding via Cyclodextrins: Encapsulating the prodrug inside a cyclodextrin cavity physically shields the vulnerable ester/phosphoramidate bonds from bulk water and hydrolytic enzymes[5].
Solid-State Storage: The formulation must be stored as a lyophilized powder (or electrospun nanofiber) and reconstituted with sterile water for injection (WFI) immediately prior to administration. This minimizes the time the prodrug spends in an aqueous environment[3].
Caption: Degradation pathways of pyrrolotriazine prodrugs versus cyclodextrin-mediated stabilization.
Quantitative Data Summary: Formulation Strategies
The following table synthesizes the quantitative impacts of various formulation strategies on pyrrolotriazine analogs, allowing you to select the optimal approach based on your experimental constraints.
Inclusion Complexation of Remdesivir with Cyclodextrins: A Comprehensive Review on Combating Coronavirus Resistance—Current State and Future Perspectives. National Library of Medicine (PMC).[Link]
Improved Remdesivir Solubility by Sonication. Hielscher Ultrasonics.[Link]
Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. National Library of Medicine (PMC).[Link]
Technical Support Center: Troubleshooting the N-Amination of Pyrrole Precursors
Welcome to the Technical Support Center for heterocyclic synthesis. The N-amination of pyrroles to form 1-aminopyrroles is a pivotal transformation in the development of complex N-fused heterocycles, most notably the pyr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for heterocyclic synthesis. The N-amination of pyrroles to form 1-aminopyrroles is a pivotal transformation in the development of complex N-fused heterocycles, most notably the pyrrolo[2,1-f][1,2,4]triazine scaffold found in critical antiviral agents like remdesivir[1].
Because pyrroles are ambident nucleophiles, achieving high regioselectivity (N- vs. C-amination) while preventing the oxidative degradation of the product requires precise control over reagent selection, base strength, and reaction conditions. This guide provides causal explanations, self-validating protocols, and troubleshooting logic to ensure reproducible yields.
Core Experimental Workflow & Decision Logic
The standard amination workflow requires the generation of a highly reactive pyrrolide anion, followed by trapping with an electrophilic nitrogen source. Deviations in base strength or reagent purity are the primary causes of reaction failure.
Logical workflow for pyrrole N-amination and common failure points.
Reagent Selection Matrix
Selecting the correct aminating reagent is the most critical variable in your experimental design. Below is a quantitative comparison of the three most common electrophilic nitrogen sources used in pyrrole synthesis.
Aminating Reagent
Optimal Base & Solvent
Typical Yield
Safety & Stability Profile
Primary Use Case
DPPH (O-(Diphenylphosphinyl)hydroxylamine)
NaH in DMF or KOH in THF
70–90%
Sensitive to moisture; thermal runaway risk >100 °C[2]
Hazardous if isolated; safe when generated in situ[4]
Process scale-up; avoiding column chromatography.
Frequently Asked Questions (FAQs)
Q: Why am I observing C-amination instead of the desired N-amination?Causality: Pyrroles possess high electron density at the C2 and C5 positions. If the pyrrole is incompletely deprotonated, or if the electrophilic nitrogen source is too "soft," the reaction pathway shifts toward C-attack.
Solution: Ensure complete formation of the pyrrolide anion by using a sufficiently strong base (e.g., NaH in DMF or KOH in THF). Employing a "hard" electrophile like DPPH strongly favors N-amination over C-amination[2].
Q: My DPPH-mediated amination is stalling with unreacted starting material. What is the root cause?Causality: DPPH is highly sensitive to moisture and thermal degradation. It has an exothermic decomposition onset as low as 100–115 °C, and ambient moisture causes rapid hydrolysis of the phosphinate group, destroying its electrophilic character[2].
Validation/Fix: Implement a self-validating check: prior to the reaction, run a rapid ¹H NMR of the DPPH in CD₂Cl₂. Ensure the aromatic doublets in the 7.7–8.0 ppm range integrate cleanly (>95% purity)[2]. Always store DPPH at 0 °C under argon.
Q: Why does HOSA sometimes result in zero yield and heavy gas evolution?Causality: Hydroxylamine-O-sulfonic acid (HOSA) exists as a zwitterion (⁺H₃NOSO₃⁻)[3]. In the presence of excess or overly strong base without sufficient substrate interaction, HOSA rapidly decomposes into diazene (NH=NH) and sulfate, evolving nitrogen gas.
Validation/Fix: Titrate your HOSA batch via iodometry to confirm the active electrophile concentration before use[3]. Add the base dropwise to maintain a controlled pH, preventing the rapid base-catalyzed degradation of the reagent.
Advanced Troubleshooting Guide
Issue: Difficult Purification and Product Loss on Silica Gel
Root Cause: 1-Aminopyrroles are electron-rich and highly susceptible to oxidative degradation or acid-catalyzed polymerization when exposed to standard acidic silica gel during column chromatography.
Self-Validating Protocol: Spot the crude mixture on a TLC plate and leave it exposed to ambient air for 10 minutes before eluting. If the product spot turns dark or streaks significantly compared to an immediately run plate, the product is actively degrading.
Resolution: Bypass column chromatography entirely by utilizing a liquid-liquid extraction protocol[4]. If chromatography is strictly necessary, use neutral alumina or pre-treat your silica gel with 1% triethylamine (Et₃N) to neutralize acidic sites.
Validated Experimental Protocols
Protocol A: Electrophilic N-Amination using DPPH[1][2]
Best for discovery scale and electron-deficient pyrroles.
Preparation: In an oven-dried flask under argon, dissolve the pyrrole precursor (1.0 equiv) in anhydrous DMF to achieve a 0.2 M concentration.
Deprotonation: Cool the solution to 0 °C. Portion-wise, add NaH (60% dispersion in mineral oil, 1.2 equiv). Stir for 30 minutes until hydrogen evolution ceases, ensuring complete pyrrolide formation.
Amination: Add DPPH (1.2 equiv) in one portion.
Self-Validation Step: The solution should transition in color, and TLC monitoring should indicate complete consumption of the pyrrole within 2 hours.
Quenching & Isolation: Quench carefully with cold water. Extract with ethyl acetate, wash thoroughly with brine (3x) to remove DMF, dry over Na₂SO₄, and concentrate in vacuo.
Protocol B: Biphasic In Situ NH₂Cl Amination[4]
Best for process scale-up and avoiding hazardous pre-formed reagents.
Pre-formed monochloramine (NH₂Cl) is explosive and hazardous. This protocol generates it safely in situ using a phase-transfer catalyst (PTC) to isolate the reactive species.
Biphasic in situ generation and phase-transfer of NH2Cl for safe amination.
Aqueous Phase Setup: Dissolve NH₄Cl (3.0 equiv) in 10% aqueous NH₄OH. Cool to 0 °C and add NaOCl (commercial bleach, 2.5 equiv) dropwise to generate NH₂Cl.
Organic Phase Setup: In a separate flask, dissolve the pyrrole (1.0 equiv), NaOH (5.0 equiv), and tetrabutylammonium fluoride (TBAF, 0.1 equiv) in 2-MeTHF.
Biphasic Reaction: Vigorously stir the organic phase and slowly add the cold aqueous NH₂Cl solution. The TBAF acts as a phase-transfer catalyst, pulling the NH₂Cl into the organic layer where it reacts instantly with the deprotonated pyrrole[4].
Isolation: Separate the layers. Wash the organic layer with 10% Na₂S₂O₃ to quench any residual oxidants, dry, and evaporate to yield the 1-aminopyrrole without the need for column chromatography.
References
1.[1] Synthetic strategies for pyrrolo[2,1-f][1,2,4]triazine: the parent moiety of antiviral drug remdesivir. PMC.
2.[4] Synthesis, C7-Functionalization, and NH2-Derivatization via Buchwald-Hartwig-Type Coupling. d-nb.info.
3.[3] Hydroxylamine-O-sulfonic acid. Wikipedia.
4.[2] Scalable Preparation of O-(Diphenylphosphinyl) hydroxylamine (DPPH). Organic Syntheses.
Technical Support Center: Scalable Process Development for Pyrrolotriazine-based Intermediates
Welcome to the technical support center for the process development and scale-up of pyrrolotriazine-based intermediates. This guide is designed for researchers, chemists, and drug development professionals actively worki...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the process development and scale-up of pyrrolotriazine-based intermediates. This guide is designed for researchers, chemists, and drug development professionals actively working with this privileged heterocyclic scaffold. Pyrrolo[2,1-f][1][2][3]triazines are crucial core structures in numerous clinically relevant drugs, including kinase inhibitors and antivirals like remdesivir.[1][4][5]
Transitioning a synthetic route from medicinal chemistry to a scalable, robust process presents numerous challenges, from managing hazardous reagents and controlling impurities to ensuring consistent, high yields.[6][7] This document provides in-depth, field-proven insights in a practical question-and-answer format to help you navigate these complexities.
Part 1: Frequently Asked Questions (FAQs)
This section addresses common issues encountered during the synthesis and scale-up of pyrrolotriazine intermediates.
Q1: My overall yield for the pyrrolotriazine core synthesis is low. Which steps are the most critical to optimize for a scalable process?
Answer: Low overall yield in a multi-step synthesis is a frequent challenge when moving from lab to pilot scale. For pyrrolotriazine synthesis starting from pyrrole, the most critical stages to scrutinize are the N-amination and the final cyclization.
N-Amination: This step introduces the crucial N-N bond and is often challenging.[8] The choice of aminating agent is critical. While reagents like O-(diphenylphosphinyl)hydroxylamine are effective, they are not cost-effective for large-scale production.[9] Monochloramine (NH₂Cl) is a more economical choice but presents its own challenges, including instability and potential for hazardous byproduct formation (NCl₃) if conditions are not strictly controlled.[9] Optimizing the pH (should be kept ≥12) and temperature during NH₂Cl generation and use is paramount for safety and yield.[9]
Cyclization: The condensation of the N-aminopyrrole intermediate with a formyl equivalent (e.g., formamidine acetate) to form the triazine ring can be sensitive to reaction conditions.[10] Key parameters to optimize include solvent, temperature, and reagent stoichiometry. For instance, reducing the loading of formamidine acetate and switching to a solvent like DMF can improve yields and shorten reaction times.[1][9]
A robust approach involves telescoping steps to minimize isolation losses. For example, a one-pot process from a cyanopyrrole intermediate through amination and subsequent cyclization has been shown to significantly improve overall yield and efficiency.[9]
Q2: I'm observing significant tar and impurity formation during the Vilsmeier-Haack formylation/cyanation of pyrrole. How can this be controlled at scale?
Answer: The Vilsmeier-Haack reaction is a powerful tool for functionalizing pyrroles, but it is exothermic and can lead to polymerization and tar formation if not properly managed, especially in large reactors.[10][11]
Causality & Troubleshooting:
Thermal Control: The primary cause of side-product formation is poor heat dissipation, leading to localized "hot spots." The generation of the Vilsmeier reagent itself is exothermic.[10]
Solution: Employ a jacketed reactor with an efficient heat transfer fluid. Ensure slow, controlled addition of phosphorus oxychloride (POCl₃) to DMF at a low temperature (e.g., 0–5 °C).[10] A thorough thermal hazard assessment (e.g., using Reaction Calorimetry - RC1) is crucial before scale-up to understand the reaction's thermal profile.[2][10]
Reagent Stoichiometry and Quenching: Incorrect stoichiometry or an improper quench can lead to residual reactive species that promote degradation.
Solution: Use precise molar equivalents. The quench step is critical; a carefully controlled addition of the reaction mixture to a cold aqueous solution (e.g., ice water) is often effective.[2] The pH of the workup solution must be carefully managed, as some intermediates can be unstable under highly acidic or basic conditions.[6]
Continuous Flow Chemistry: For industrial-scale production, transitioning to a continuous flow process can intrinsically solve the heat transfer issue due to the high surface-area-to-volume ratio of flow reactors. This allows for superior temperature control, safer handling of the exothermic reaction, and can lead to higher purity intermediates.[10][11]
Q3: What are the primary safety concerns when using monochloramine (NH₂Cl) for N-amination at scale, and how can they be mitigated?
Answer: Monochloramine is an effective and economical N-aminating agent, but its use at scale poses significant safety risks that must be addressed through careful process design.
Primary Hazard 1: Formation of Nitrogen Trichloride (NCl₃): NCl₃ is a highly explosive and shock-sensitive oil. It can be co-produced if the reaction pH drops too low during the generation of NH₂Cl from bleach and ammonia.[9]
Mitigation: Maintain a high pH (≥12) throughout the generation and reaction process. Use ammonium chloride (NH₄Cl) instead of ammonium sulfate. Ensure the reaction is cooled effectively.[9]
Primary Hazard 2: Accumulation and Instability: Aqueous NH₂Cl solutions are unstable (half-life of 50–100 hours) and should not be stored in large quantities.[9] Accumulating large volumes of the reagent is a significant operational hazard.
Mitigation: The preferred industrial solution is the on-demand, continuous generation of monochloramine.[9] A continuous stirred-tank reactor (CSTR) can be used to generate NH₂Cl which is then immediately extracted into a suitable organic solvent (like MTBE) and fed directly into the amination reaction stream. This "just-in-time" approach prevents accumulation and minimizes risk.[9]
The workflow below illustrates a decision process for implementing a safe N-amination step.
Caption: Decision workflow for safe N-amination at scale.
Q4: My pyrrolotriazine intermediate "oils out" during crystallization, leading to poor purity and difficulty in isolation. What troubleshooting steps should I take?
Answer: "Oiling out," where the product separates as a liquid instead of a solid during crystallization, is a common purification challenge at scale, often caused by impurities acting as eutectic melting point depressants or issues with supersaturation and solvent choice.[11]
Troubleshooting Protocol:
Analyze Impurity Profile: First, use HPLC and LC-MS to identify the impurities in your crude material. High levels of closely related structural analogs or residual solvents are common culprits.[7]
Solvent System Screening:
Increase Polarity Difference: If using a single solvent, try a binary or ternary solvent system (a solvent/anti-solvent pair). The goal is to find a system where your product has high solubility at elevated temperatures but very low solubility at room temperature or below, while impurities remain soluble.
Systematic Screening: Screen a variety of solvent/anti-solvent combinations (e.g., Isopropanol/Water, Ethyl Acetate/Heptane, Toluene/Heptane).
Control Cooling Rate & Seeding:
Slow Cooling: Rapid cooling can generate high levels of supersaturation, favoring oiling out. Implement a slow, controlled cooling ramp.
Seeding: Introduce a small amount of pure, crystalline seed material at a temperature where the solution is slightly supersaturated. This provides a template for crystal growth and can prevent oiling.
Consider Alternative Purification: If crystallization remains problematic, especially with high impurity loads, alternative methods may be necessary.
Slurry: Slurrying the crude solid in a solvent where the product is sparingly soluble but impurities are more soluble can significantly improve purity.
Chromatography: While often avoided at scale due to cost, medium-pressure or low-pressure liquid chromatography can be a viable option for high-value intermediates where purity is critical.[12] Modern systems with stacked injections can improve throughput.[12]
Part 2: Optimized Protocols & Workflows
The following protocols are synthesized from best practices reported for scalable synthesis.[1][9][10][13]
Protocol 1: Two-Vessel Synthesis of Pyrrolo[2,1-f][1][2][3]triazin-4-amine
This process is optimized for kilogram-scale production and minimizes intermediate isolations.[10][13]
Vessel 1: Preparation of N-amino-2-cyanopyrrole Intermediate
Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (1.1 eq) to anhydrous DMF (10 vol) at 0–5 °C in a suitable reactor. Stir for 30 min.
Formylation: Add pyrrole (1.0 eq) slowly, keeping the internal temperature below 15 °C. Stir for 1 hour at 15–20 °C.
Oxime Formation & Cyanation: Cool the mixture to 0–5 °C. Add hydroxylamine hydrochloride (1.1 eq) followed by acetic anhydride (1.1 eq), maintaining the temperature below 15 °C. Heat the reaction to 90 °C and stir for 12–16 hours until aldehyde consumption is confirmed by HPLC (<2%).[10]
Work-up: Cool the reaction and quench into a solution of sodium bicarbonate. Extract the 2-cyanopyrrole product into a suitable solvent like Methyl tert-butyl ether (MTBE).
N-Amination: To the solution of 2-cyanopyrrole, add sodium hydride (NaH, 1.1 eq) at 0-5 °C. Separately, prepare a solution of monochloramine (NH₂Cl, ~0.5M in MTBE) via a continuous generator for safety.[9] Add the NH₂Cl solution to the pyrrole anion solution. The reaction is typically complete in <10 minutes.
Vessel 2: Cyclization to Pyrrolotriazinamine
Solvent Swap & Cyclization: To the crude solution of N-amino-2-cyanopyrrole from Vessel 1, add formamidine acetate (3.0-4.0 eq).[1][10]
Heating and Distillation: Heat the mixture to 85–90 °C. If using MTBE, distill it off atmospherically until the internal temperature stabilizes in the target range. The reaction is now effectively running in a higher-boiling solvent like DMF which is beneficial for this step.[9][10]
Reaction Monitoring: Stir at 85–90 °C for ~20 hours, monitoring by HPLC for the consumption of the starting material.
Isolation: Cool the reaction mixture to 25–30 °C. The product often precipitates. Filter the solid, wash with an anti-solvent like water or MTBE, and dry under vacuum to yield the final product.[1][10]
Process Workflow Diagram
Caption: Scalable two-vessel workflow for pyrrolotriazin-4-amine synthesis.
Part 3: Data Summary & Impurity Control
Effective process development is data-driven. The tables below summarize key parameters and common impurities.
Table 1: Comparison of Key Reaction Parameters
Parameter
Lab-Scale (Medicinal Chemistry)
Process-Scale (Optimized)
Rationale for Change
N-Amination Reagent
O-(2,4-dinitrophenyl)hydroxylamine
Monochloramine (NH₂Cl)
Cost, atom economy, and availability of starting materials.[8][9]
Reduced reagent cost and waste, improved process mass intensity (PMI).[1]
Purification Method
Column Chromatography
Crystallization / Slurry
Avoids costly and time-consuming chromatography, enabling higher throughput.[6]
Process Type
Batch Processing
Batch with telescoped steps or Continuous Flow
Improves safety, control, and efficiency; reduces manual handling and isolation losses.[9][11]
Table 2: Common Impurities and Control Strategies
Impurity Type
Potential Source
Identification
Control Strategy
Dimer/Polymer
Exotherm during Vilsmeier-Haack or unstable intermediates.
HPLC, LC-MS (High MW peaks)
Strict temperature control, optimized reagent addition rates, use of flow chemistry.[10]
Regioisomers
Incomplete selectivity during functionalization (e.g., C7-functionalization).
HPLC, NMR
Optimize reaction conditions (catalyst, solvent, temp); may require purification.[1]
Hydrolyzed Starting Material
Incomplete chlorination reaction followed by hydrolysis during workup.
HPLC (Peak matching starting material)
Ensure reaction goes to completion; carefully control pH during workup (avoid pH ≤ 3 or ≥ 10 for sensitive intermediates).[6]
Residual Solvents
Inefficient drying or solvent swapping.
GC-HS (Headspace GC)
Use appropriate drying conditions (vacuum, temperature); ensure efficient distillation during solvent swaps.
References
Pereira, V. R. D., et al. (2023). Pyrrolo[2,1-f][1][2][3]triazin-4-amine: Synthesis, C7-Functionalization, and NH2-Derivatization via Buchwald–Hartwig-Type Coupling. European Journal of Organic Chemistry. [Link]
Feng, L., et al. (2024). Efficient, Scalable Synthesis of Functionalized Pyrrolo[2,1-f][1][2][3]triazines. Organic Process Research & Development. [Link]
Roy, S., et al. (2022). Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][2][3]triazine of Remdesivir. Organic Process Research & Development, 26(1), 78-86. [Link]
Vargas, D. F., et al. (2011). Discovery and Process Synthesis of Novel 2,7-Pyrrolo[2,1-f][1][2][3]triazines. Figshare. [Link]
Kaur, N., & Kishore, D. (2021). Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. Monatshefte für Chemie - Chemical Monthly, 152(1), 1-17. [Link]
Semantic Scholar. (2024). Efficient, Scalable Synthesis of Functionalized Pyrrolo[2,1-f][1][2][3]triazines. [Link]
Roy, S., et al. (2022). Facile and Scalable Methodology for the Pyrrolo[2,1-f][1][2][3]triazine of Remdesivir. Organic Process Research & Development, 26(1), 78-86. [Link]
Szychta, D., & Janecka, A. (2020). Review of the Synthesis and Anticancer Properties of Pyrazolo[4,3-e][1][2][3]triazine Derivatives. Molecules, 25(23), 5768. [Link]
Paymode, D. J., et al. (2020). Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis: Supply Centered Synthesis. Organic Letters, 22(19), 7656-7661. [Link]
Pesti, J. A., et al. (2014). Commercial Synthesis of a Pyrrolotriazine–Fluoroindole Intermediate to Brivanib Alaninate: Process Development Directed toward Impurity Control. Organic Process Research & Development, 18(1), 89-100. [Link]
ResearchGate. (2011). Discovery and Process Synthesis of Novel 2,7-Pyrrolo[2,1-f][1][2][3]triazines. [Link]
Mahajan, S., et al. (2015). Synthesis and Evaluation of Pyrrolotriazine Based Molecules as PI3 Kinase Inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(16), 3295-3300. [Link]
Pesti, J. A., et al. (2013). Commercial Synthesis of a Pyrrolotriazine–Fluoroindole Intermediate to Brivanib Alaninate: Process Development Directed toward Impurity Control. Organic Process Research & Development, 18(1), 89-100. [Link]
SIOC Journals. (2018). Synthesis and Antiproliferative Activities of Novel Pyrrolotriazine Derivatives. Chinese Journal of Organic Chemistry, 38(12), 3270-3277. [Link]
Shchepochkina, O. V., et al. (2023). Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. Molecules, 28(22), 7684. [Link]
Shi, Z., et al. (2012). Development of a Practical Synthesis of a Functionalized Pyrrolo[2,1-f][1][2][3]triazine Nucleus. Organic Process Research & Development, 16(11), 1846-1853. [Link]
Kim, S. H., et al. (2016). A facile synthesis of pyrrolo[2,1-f][1][2][3]triazin-4(3H)-ones: Rearrangement of pyrrolo[1,2-d][1][3][13]oxadiazines and regioselective intramolecular cyclization of 1,2-biscarbamoyl-substituted 1H-pyrroles. Beilstein Journal of Organic Chemistry, 12, 1788-1794. [Link]
American Association for Cancer Research. (n.d.). The synthesis and SAR of a new class of pyrazolotriazines as CK2 kinase inhibitors. [Link]
Cirrincione, A., et al. (2021). Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. Molecules, 26(24), 7480. [Link]
ACS Publications. (2012). Organic Process Research & Development, 16(11). [Link]
Loba Chemie. (n.d.). PYRROLIDINE FOR SYNTHESIS Safety Data Sheet. [Link]
Gallego, M. G., & Salgado, A. (2020). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. American Pharmaceutical Review. [Link]
Gutmann, B., et al. (2015). In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(17), 6787-6797. [Link]
Cirrincione, A., et al. (2021). Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. Molecules, 26(24), 7480. [Link]
Publish Comparison Guides: Structure-Activity Relationship (SAR) Studies of Pyrrolotriazine Analogs vs. Traditional Kinase Scaffolds
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary The development of highly selective, ATP-competitive kinase inhibitors requires molecular scaffolds that can precisel...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Executive Summary
The development of highly selective, ATP-competitive kinase inhibitors requires molecular scaffolds that can precisely navigate the conserved orthosteric ATP-binding site while exploiting poorly conserved adjacent pockets. Historically, quinazoline and pyrazolopyrimidine scaffolds have dominated this space. However, the pyrrolo[2,1-f][1,2,4]triazine nucleus has emerged as a privileged bioisostere.
This guide objectively compares the structure-activity relationship (SAR) profiles of pyrrolotriazine analogs against traditional scaffolds, providing experimental methodologies, mechanistic rationales, and quantitative performance data to inform your next lead optimization campaign.
Mechanistic Rationale: The Pyrrolotriazine Advantage
Traditional quinazoline-based inhibitors (e.g., Gefitinib, Erlotinib) are highly effective but often suffer from off-target toxicity due to cross-reactivity within the kinome. The pyrrolotriazine scaffold effectively mimics the quinazoline core's hydrogen-bonding profile at the kinase hinge region but offers superior vectors for functionalization at the C-2, C-4, and C-5 positions .
By shifting the electron density and altering the trajectory of side chains, pyrrolotriazine analogs can target poorly conserved areas of the ATP-binding site:
C-4 Substitutions (e.g., Anilines): Directed into the lipophilic kinase selectivity pocket, governing target specificity (e.g., distinguishing between EGFR and VEGFR2) .
C-5 Substitutions (e.g., Aminos): Directed toward the solvent-exposed ribose-phosphate pocket, allowing for the incorporation of solubilizing groups without steric clashes .
Conformational Flexibility: Specific analogs have been crystallographically proven to bind and stabilize the inactive DFG-out conformation (e.g., in p38
MAP kinase), enabling Type II inhibitor design .
Fig 1: Pharmacophore model of pyrrolotriazine binding within the kinase ATP active site.
Objective SAR Comparison: Pyrrolotriazine vs. Pyrazolopyrimidine
To illustrate the optimization power of the pyrrolotriazine scaffold, we analyze the development of BMS-754807 , a potent Insulin-like Growth Factor Receptor (IGF-1R) inhibitor. Initial screening utilized a pyrazolopyrimidine scaffold, but transporting the aminopyrazole binding motif onto the pyrrolo[1,2-f][1,2,4]triazine scaffold drastically improved the ability to fine-tune kinase selectivity .
The table below outlines the SAR progression of C-2 proline amide derivatives. The goal was to maximize IGF-1R potency while minimizing cross-reactivity with CDK2E (a common off-target liability).
Quantitative SAR Data: Optimization of C-2 Proline Amides
Compound
R1 (Chiral Center)
R2 (Amide Substituent)
IGF-1R IC (nM)
CDK2E IC (nM)
IGF-Sal Cell IC (nM)
8a
H (S)
NH
41
2
47
8c
H (S)
NH-Phenyl
13
322
133
8f
H (S)
2-NH-thiazole
2
40
69
9b
Me (S)
3-NH-pyridine
6
1432
24
9d (Lead)
Me (S)
3-NH-6-F-pyridine
2
1035
7
Causality & Structural Insights:
Aromatic Substitution (8a
8c/8f): Transitioning from a primary amide to aromatic/heterocyclic amides improves both IGF-1R potency and selectivity against CDK2E. The aromatic rings exploit a hydrophobic sub-pocket unique to IGF-1R.
Stereochemical Bulk (8f
9b/9d): The introduction of an (S)-methyl group at the chiral center (R1) is the critical inflection point. This added steric bulk clashes with the tighter ATP-binding pocket of CDK2E (driving IC > 1000 nM) but is perfectly accommodated by the more flexible IGF-1R pocket, resulting in a highly selective profile .
To confidently advance a pyrrolotriazine analog, the experimental workflow must be intrinsically self-validating. The following protocols detail how to establish true on-target causality.
Protocol A: In Vitro Radiometric Kinase Assay (Primary Screen)
Objective: Determine the true biochemical affinity (
) of the ATP-competitive inhibitor.
ATP Calibration (Critical Step): Before testing inhibitors, determine the Michaelis-Menten constant (
) for ATP for the specific recombinant kinase (e.g., IGF-1R).
Causality: You must run the subsequent inhibition assay at an ATP concentration equal to
. If ATP , the assay will yield false negatives for competitive inhibitors due to overwhelming substrate competition (per the Cheng-Prusoff equation).
Reaction Assembly: Incubate the recombinant kinase domain with the peptide substrate,
-[P]-ATP (at ), and serial dilutions of the pyrrolotriazine analog.
Quantification: Quench the reaction, transfer to phosphocellulose filter plates, wash unbound ATP, and measure
P incorporation via liquid scintillation counting to calculate the IC.
Objective: Validate that the biochemical potency translates to on-target cellular efficacy.
Cell Line Selection: Utilize a specialized cell line, such as murine IGF-Sal cells .
Causality: IGF-Sal cells are derived from transgenic mice that overexpress a constitutively activated IGF-1R. This creates a self-validating system: if the pyrrolotriazine analog is a genuine IGF-1R inhibitor, these cells will exhibit hypersensitivity compared to wild-type cells, proving the phenotypic effect is driven by the intended target .
Treatment & Measurement: Expose cells to the compound for 72 hours. Pulse with[
H]thymidine for the final 4 hours. Harvest cells and measure radioactivity to quantify DNA synthesis inhibition.
Biomarker Validation: Lyse a parallel set of treated cells and perform Western blotting for phosphorylated Akt and MAPK. A dose-dependent decrease in these downstream effectors confirms the mechanism of action.
Fig 2: Self-validating SAR screening workflow from in vitro enzymology to in vivo efficacy.
Conclusion
The pyrrolo[2,1-f][1,2,4]triazine scaffold provides a distinct advantage over traditional quinazoline and pyrazolopyrimidine cores by offering unique vectors for structural elaboration. As demonstrated by the SAR of IGF-1R inhibitors, minor stereochemical and halogen modifications at the C-2 position can drastically shift the kinome selectivity profile. When paired with self-validating experimental workflows utilizing target-overexpressing cell models, this scaffold serves as a highly tunable engine for modern kinase drug discovery.
References
Discovery of a 2,4-Disubstituted Pyrrolo[1,2-f][1,2,4]triazine Inhibitor (BMS-754807) of Insulin-like Growth Factor Receptor (IGF-1R) Kinase in Clinical Development
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Structure activity relationships for 5-substituted pyrrolo[2,1-f][1,2,4]triazine-based inhibitors of pan-HER/VEGFR2 kinases: Identification of the clinical candidate
Source: Cancer Research - AACR Journals
URL:[Link]
3BV2: Morpholino pyrrolotriazine P38 Alpha map kinase inhibitor compound 30
Source: RCSB Protein Data Bank
URL:[Link]
Discovery of the pyrrolo[2,1-f][1,2,4]triazine nucleus as a new kinase inhibitor template
Source: PubMed - NIH
URL:[Link]
Comparative
Comparative Analysis: Pyrrolo[2,1-f][1,2,4]triazine vs. Quinazoline Scaffolds in Kinase Inhibitor Design
As the landscape of targeted oncology evolves, the design of small-molecule kinase inhibitors demands continuous structural innovation to overcome acquired resistance and mitigate off-target toxicity. For decades, the qu...
Author: BenchChem Technical Support Team. Date: March 2026
As the landscape of targeted oncology evolves, the design of small-molecule kinase inhibitors demands continuous structural innovation to overcome acquired resistance and mitigate off-target toxicity. For decades, the quinazoline scaffold has served as the gold standard for ATP-competitive kinase inhibitors. However, the pyrrolo[2,1-f][1,2,4]triazine nucleus has emerged as a highly potent, versatile bioisostere.
This guide provides an in-depth technical comparison of these two scaffolds, detailing their structural mechanics, pharmacological profiles, and the experimental workflows required to validate their efficacy.
Structural and Mechanistic Profiling
Both quinazoline and pyrrolo[2,1-f][1,2,4]triazine scaffolds function primarily as Type I kinase inhibitors, anchoring into the highly conserved ATP-binding pocket (hinge region) of the kinase domain[1]. However, their distinct electron distributions and substitution vectors dictate different binding kinetics and resistance profiles.
The Quinazoline Benchmark
Quinazoline-based inhibitors (e.g., Gefitinib, Erlotinib, Lapatinib) rely on the N1 and N3 nitrogen atoms to form critical hydrogen bonds with the backbone amides of the kinase hinge region[2]. While highly effective against wild-type epidermal growth factor receptors (EGFR) and HER2, the rigid binding mode of quinazolines often renders them susceptible to steric clashes induced by gatekeeper mutations (e.g., T790M)[2]. Structure-Activity Relationship (SAR) studies establish that substitutions at the C6 and C7 positions are optimal for tuning solubility and pharmacokinetics.
The Pyrrolo[2,1-f][1,2,4]triazine Bioisostere
The pyrrolo[2,1-f][1,2,4]triazine nucleus effectively mimics the quinazoline core but offers a shifted nitrogen arrangement[1]. This altered electron density provides a flexible hydrogen-bonding profile that can occasionally bypass resistance-inducing steric clashes.
Crucially, the substitution vectors differ fundamentally:
C5 and C6 Positions: Highly tolerant to substitutions, allowing for the introduction of side chains that modulate physicochemical properties (e.g., adding basic amines to improve aqueous solubility)[1][3].
C7 Position: Substitutions here lead to a substantial loss of inhibitory activity due to severe steric clashes within the hydrophobic pocket[3].
Logical comparison of hinge region binding dynamics between quinazoline and pyrrolotriazine.
Pharmacological Advantages & Efficacy
The transition from quinazoline to pyrrolotriazine is often driven by the need to improve safety profiles and target multi-kinase networks. For instance, pyrrolotriazine derivatives can be engineered to minimize the formation of reactive glutathione adducts, thereby reducing the risk of idiosyncratic hepatotoxicity often associated with heavily functionalized quinazolines[4].
A premier example of pyrrolotriazine efficacy is BMS-599626 , a pan-HER kinase inhibitor. It demonstrates nanomolar potency against HER1 (EGFR) and HER2, actively inhibiting both homodimer and heterodimer signaling pathways[5].
To objectively compare these scaffolds, researchers must deploy self-validating assay systems. Biochemical potency (IC50) must be contextualized with cellular efficacy, as intracellular ATP concentrations (millimolar range) heavily influence the performance of competitive inhibitors.
Protocol 1: In Vitro FRET-Based Kinase Inhibition Assay
Rationale (Causality): We utilize a Fluorescence Resonance Energy Transfer (FRET) assay (e.g., Z'-LYTE) rather than radiometric assays to eliminate radioactive waste and provide a ratiometric readout. The ratiometric nature inherently normalizes data, preventing false positives caused by the auto-fluorescence of the test compounds.
Step-by-Step Methodology:
Reagent Preparation: Prepare recombinant kinase domains (e.g., EGFR, HER2) in a standard kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).
Compound Titration: Serially dilute quinazoline and pyrrolotriazine analogs in DMSO. Transfer to a 384-well plate (final DMSO concentration must not exceed 1% to prevent enzyme denaturation).
ATP Normalization: Add ATP at the specific
value for each kinase. Expert Insight: Testing at ensures that the assay is highly sensitive to competitive inhibitors and allows for direct comparison of values across different kinases.
Reaction: Add the appropriate FRET-peptide substrate and incubate for 1 hour at room temperature.
Development & Detection: Add the development protease to cleave unphosphorylated peptides. Measure fluorescence emission at 445 nm (coumarin) and 520 nm (fluorescein) using a microplate reader.
Self-Validation: Include Staurosporine (10 µM) as a positive control for complete inhibition, and a no-enzyme well as a negative control to establish the assay window (Z'-factor > 0.6 required).
Step-by-step workflow for in vitro FRET-based kinase inhibition profiling.
Rationale (Causality): Biochemical affinity does not guarantee cellular penetration. We use DiFi (human colon tumor) or N87 (gastric carcinoma) cell lines because they natively overexpress EGFR and HER2, relying on heterodimerization for survival[3][7].
Step-by-Step Methodology:
Cell Seeding: Seed DiFi or N87 cells at 5,000 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.
Starvation: Replace media with serum-free DMEM for 24 hours to synchronize the cell cycle and baseline receptor phosphorylation.
Inhibitor Treatment: Treat cells with varying concentrations of the inhibitors (0.01 µM to 10 µM) for 2 hours.
Ligand Stimulation: Stimulate cells with 50 ng/mL EGF for 15 minutes to induce robust receptor heterodimerization and autophosphorylation.
Lysate Analysis: Lyse the cells and analyze via Western Blot or ELISA. Probe for total EGFR/HER2, p-EGFR (Tyr1068), p-HER2, and downstream effectors (p-AKT, p-ERK).
Proliferation Readout: In a parallel plate (without lysis), measure cell viability after 72 hours of continuous inhibitor exposure using an MTS or CellTiter-Glo assay to correlate signaling blockade with phenotypic cell death.
Conclusion
While quinazolines remain a foundational pillar in targeted kinase therapy, the pyrrolo[2,1-f][1,2,4]triazine scaffold provides drug developers with a critical alternative. By leveraging different substitution vectors (C5/C6) and a modified hydrogen-bonding network, pyrrolotriazines like BMS-599626 achieve potent pan-HER inhibition while offering pathways to engineer around structural resistance and metabolic toxicity[3][5].
References
Discovery of the pyrrolo[2,1-f][1,2,4]triazine nucleus as a new kinase inhibitor template
Journal of Medicinal Chemistry / NIH[Link]
Preclinical Antitumor Activity of BMS-599626, a pan-HER Kinase Inhibitor That Inhibits HER1/HER2 Homodimer and Heterodimer Signaling
Clinical Cancer Research / AACR Journals[Link]
Pyrrolo[2,1-f][1,2,4]triazine: a promising fused heterocycle to target kinases in cancer therapy
National Institutes of Health (NIH) / PMC[Link]
Design strategies to overcome resistance to Epidermal Growth Factor Receptor inhibitors
WhiteRose Research Online[Link]
Discovery and Process Synthesis of Novel 2,7-Pyrrolo[2,1-f][1,2,4]triazines
ResearchGate[Link]
In Vivo Efficacy Validation of Pyrrolotriazine Compounds in Xenograft Models: A Comparative Guide
As targeted oncology moves beyond single-receptor inhibition, dual-kinase inhibitors have emerged as critical tools for overcoming acquired resistance. Pyrrolotriazine compounds, particularly the clinical candidate BMS-5...
Author: BenchChem Technical Support Team. Date: March 2026
As targeted oncology moves beyond single-receptor inhibition, dual-kinase inhibitors have emerged as critical tools for overcoming acquired resistance. Pyrrolotriazine compounds, particularly the clinical candidate BMS-599626 (AC480), represent a highly optimized class of ATP-competitive inhibitors targeting the HER1 (EGFR) and HER2 kinase family[1].
This guide provides drug development professionals with a comprehensive, self-validating framework for evaluating pyrrolotriazine compounds in preclinical xenograft models. By comparing these small molecules against standard-of-care alternatives (e.g., Trastuzumab, Gefitinib), we outline the mechanistic rationale, comparative efficacy data, and the rigorous in vivo protocols required to prove on-target causality.
First-generation therapies like Trastuzumab (monoclonal antibody) and Gefitinib (small molecule) often face clinical resistance due to receptor co-expression and compensatory heterodimerization[2]. The pyrrolo[2,1-f][1,2,4]triazine nucleus serves as a highly efficient ATP-mimetic template[1]. Structural activity relationship (SAR) studies reveal that C-5 substitutions (such as morpholine or homopiperazine side chains) anchor the molecule within the ribose-phosphate region of the ATP binding pocket, while the C-4 aniline group occupies a lipophilic selectivity pocket unutilized by ATP[1][3].
This structural optimization allows pyrrolotriazines to potently inhibit both individual receptor enzymatic activity and the formation of EGF-dependent HER1/HER2 heterodimers, shutting down downstream MAPK and PI3K/AKT survival pathways[2].
Fig 1: Pyrrolotriazine-mediated inhibition of HER1/HER2 heterodimerization and downstream signaling.
Comparative Efficacy Data in Xenograft Models
To objectively benchmark pyrrolotriazine performance, BMS-599626 was evaluated across multiple human tumor xenografts characterized by distinct receptor expression profiles. The compound demonstrates a favorable pharmacokinetic profile, with oral bioavailability of 31-49% in higher mammals and a half-life of 6-7 hours, supporting once-daily oral (p.o.) dosing[4].
The table below synthesizes the comparative Tumor Growth Inhibition (TGI) of BMS-599626 against established clinical alternatives:
Key Insight: While Trastuzumab is highly effective in HER2-amplified models like KPL-4, it is vulnerable to epitope loss or receptor shedding[5]. BMS-599626 maintains efficacy across both Trastuzumab-sensitive and resistant models, and outperforms the single-target HER1 inhibitor Gefitinib in GEO colon tumor models[4].
Standardized In Vivo Xenograft Protocol
A rigorous in vivo study must be a self-validating system. Measuring tumor volume alone is insufficient; the experimental design must prove that the observed efficacy is directly caused by the specific inhibition of the target kinase.
Fig 2: Step-by-step in vivo xenograft workflow for validating pyrrolotriazine efficacy.
Step-by-Step Methodology
1. Cell Culturing & Preparation:
Expand target-dependent cell lines (e.g., KPL-4, GEO, or N87) in vitro. Harvest cells in the exponential growth phase (>95% viability). Resuspend at a concentration of
cells/mL in a 1:1 mixture of serum-free media and Matrigel. Causality Note: Matrigel provides a localized extracellular matrix that significantly enhances initial engraftment and vascularization rates.
2. Subcutaneous (SC) Inoculation:
Inject 0.1 mL (
cells) subcutaneously into the right flank of 6-8 week-old female athymic nude mice.
3. Randomization (Critical Checkpoint):
Monitor tumor growth using digital calipers. Do not begin dosing immediately. Wait until the mean tumor volume reaches 100–150 mm³. Once reached, randomize the mice into vehicle control, comparator drug (e.g., Gefitinib 50 mg/kg), and pyrrolotriazine cohorts (e.g., BMS-599626 at 60, 120, and 180 mg/kg). Causality Note: Delaying treatment ensures tumors have established an active vascular network and are in the log-growth phase, preventing false-positive efficacy readouts caused by spontaneous engraftment failure.
4. Dosing Regimen:
Administer the pyrrolotriazine compound via oral gavage (p.o.) once daily for 14 to 21 days[2]. Formulate the drug in a standardized vehicle (e.g., PEG400/Water) to ensure consistent gastrointestinal absorption.
) using the formula: . Calculate Tumor Growth Inhibition (TGI) at the end of the study. Doses >120 mg/kg of BMS-599626 typically result in tumor stasis, with regrowth occurring only upon cessation of treatment[4].
Pharmacodynamic (PD) Biomarker Validation
To establish true E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) in your preclinical data, you must orthogonally validate that the pyrrolotriazine compound hit its target within the tumor microenvironment.
Protocol for PD Validation:
Tissue Harvesting: Sacrifice a subset of mice 2 to 4 hours post-administration of the final dose. This window captures the estimated
(peak plasma concentration) of the drug.
Lysate Preparation: Rapidly excise the tumors, snap-freeze in liquid nitrogen, and homogenize in RIPA buffer supplemented with protease and phosphatase inhibitors.
Western Blotting: Probe the lysates for total and phosphorylated HER1 (p-HER1), HER2 (p-HER2), MAPK (p-MAPK), and AKT (p-AKT).
Interpreting the Causality:
In successful pyrrolotriazine-treated tumors (e.g., Sal2 models treated with BMS-599626), you will observe a dose-dependent suppression of CD8-HER2 and MAPK phosphorylation[2]. If TGI is high but p-HER2 remains active, the drug is exhibiting off-target toxicity. Conversely, if p-HER2 is suppressed but TGI is low, the tumor has likely engaged a downstream bypass track (such as PTEN loss or CDK4/6 amplification), necessitating a combination therapy approach[5].
References
1.[2] Title: Preclinical Antitumor Activity of BMS-599626, a pan-HER Kinase Inhibitor That Inhibits HER1/HER2 Homodimer and Heterodimer Signaling | Source: AACR Journals | URL: [Link]
2.[4] Title: Pipeline Report - HER2 inhibitors | Source: BizInt Smart Charts | URL: [Link]
3.[3] Title: New C-5 substituted pyrrolotriazine dual inhibitors of EGFR and HER2 protein tyrosine kinases | Source: PubMed / NIH | URL: [Link]
4.[5] Title: CDK4/6 inhibition provides a potent adjunct to Her2-targeted therapies in preclinical breast cancer models | Source: Genes & Cancer | URL: [Link]
5.[1] Title: Structure activity relationships for a novel series of pyrrolo[2,1-f][1,2,4]triazine dual HER1/HER2 kinase inhibitors: identification of the clinical candidate | Source: AACR Journals | URL: [Link]
A Comparative Guide to Pyrrolotriazine C-Nucleosides and N-Nucleosides for Drug Discovery
In the landscape of antiviral and anticancer drug development, nucleoside analogs remain a cornerstone of therapeutic strategies. The pyrrolo[2,1-f][1][2][3]triazine scaffold, a privileged heterocyclic system, has garner...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of antiviral and anticancer drug development, nucleoside analogs remain a cornerstone of therapeutic strategies. The pyrrolo[2,1-f][1][2][3]triazine scaffold, a privileged heterocyclic system, has garnered significant attention as a bioisostere of purine nucleobases.[4][5] This guide provides a comparative analysis of two key classes of pyrrolotriazine nucleosides: C-nucleosides and N-nucleosides. We will delve into their fundamental structural differences, the resulting impact on their physicochemical and pharmacological properties, and the implications for their therapeutic potential, supported by experimental data and detailed protocols.
The Fundamental Distinction: The Glycosidic Bond
The defining difference between C- and N-nucleosides lies in the nature of the glycosic bond, the linkage between the sugar moiety and the nucleobase. In N-nucleosides, a C-N bond connects the anomeric carbon of the sugar to a nitrogen atom of the heterocyclic base.[6] In contrast, C-nucleosides feature a more robust C-C bond at this position.[6] This seemingly subtle variation has profound consequences for the molecule's stability, metabolism, and ultimately, its biological activity.
Caption: General synthetic workflow for pyrrolotriazine N-nucleosides.
Synthesis of Pyrrolotriazine C-Nucleosides
The synthesis of C-nucleosides is generally more complex due to the need to form a C-C bond at the anomeric center. Common strategies include the reaction of an organometallic derivative of the heterocycle with a protected sugar lactone or the construction of the heterocycle onto a pre-existing C-glycosyl scaffold.
[6][7]
Example Synthetic Workflow for a Pyrrolotriazine C-Nucleoside:
Caption: Common synthetic strategies for pyrrolotriazine C-nucleosides.
Biological Activity and Therapeutic Potential: A Head-to-Head Perspective
Both pyrrolotriazine C- and N-nucleosides have demonstrated significant potential as antiviral and anticancer agents. Their mechanisms of action often involve the inhibition of key enzymes involved in nucleic acid synthesis.
Antiviral Activity
N-Nucleosides: The Case of Remdesivir
Remdesivir (GS-5734) is a prime example of a successful pyrrolotriazine N-nucleoside antiviral. It is a phosphoramidate prodrug that is metabolized intracellularly to its active triphosphate form. [3][8]This active metabolite acts as a delayed chain terminator of viral RNA-dependent RNA polymerase (RdRp), effectively halting viral replication.
[9]
Caption: Mechanism of action of Remdesivir.
C-Nucleosides: Potent and Stable Antiviral Agents
Pyrrolotriazine C-nucleosides have also shown potent antiviral activity against a range of viruses, including hepatitis C virus (HCV) and norovirus. [10][11]Their enhanced stability can be a significant advantage, potentially leading to a more sustained antiviral effect. For example, a 2'-C-Me-4-aza-7,9-dideazaadenosine C-nucleoside was found to have a favorable pharmacokinetic profile and potent anti-HCV activity.
[12]
Anticancer Activity
Several pyrrolotriazine C-nucleosides have demonstrated significant antiproliferative activity against various cancer cell lines. [7]Their mechanism of action can involve the induction of DNA damage and apoptosis. [7]The increased stability of C-nucleosides may allow for greater accumulation in tumor cells, leading to enhanced efficacy.
Note: Data is compiled from different studies and should not be considered a direct head-to-head comparison.
Experimental Protocols
To facilitate further research and comparative studies, we provide the following generalized protocols for key assays.
Protocol for Plasma Stability Assay
Objective: To determine the in vitro stability of a nucleoside analog in plasma.
Materials:
Test compound stock solution (e.g., 10 mM in DMSO)
Control plasma (human, rat, or mouse)
Incubator (37°C)
Quenching solution (e.g., acetonitrile with an internal standard)
LC-MS/MS system
Procedure:
Pre-warm the plasma to 37°C.
Spike the test compound into the plasma to a final concentration of 1 µM.
Incubate the mixture at 37°C.
At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the plasma sample.
Immediately add the aliquot to the quenching solution to stop enzymatic reactions and precipitate proteins.
Vortex and centrifuge the samples.
Analyze the supernatant by LC-MS/MS to quantify the parent compound.
Calculate the percentage of compound remaining at each time point and determine the in vitro half-life (t½).
[13][14]
Protocol for RNA-Dependent RNA Polymerase (RdRp) Inhibition Assay
Objective: To evaluate the inhibitory activity of a nucleoside analog triphosphate against viral RdRp.
Materials:
Purified viral RdRp enzyme
RNA template and primer
Nucleoside triphosphate (NTP) mix
Test compound in its triphosphate form
Reaction buffer
Denaturing polyacrylamide gel electrophoresis (PAGE) system
Procedure:
Set up the reaction mixture containing the RdRp enzyme, RNA template-primer, and reaction buffer.
Add varying concentrations of the test compound triphosphate.
Initiate the reaction by adding the NTP mix.
Incubate at the optimal temperature for the enzyme.
Quench the reaction at different time points.
Analyze the reaction products by denaturing PAGE to visualize the full-length and terminated RNA products.
Quantify the band intensities to determine the IC50 value of the test compound.
[2][3]
Conclusion and Future Directions
The choice between a pyrrolotriazine C-nucleoside and an N-nucleoside for drug development depends on a multitude of factors, including the specific therapeutic target, desired pharmacokinetic profile, and synthetic feasibility.
C-nucleosides offer the significant advantage of enhanced chemical and enzymatic stability, which can translate to improved in vivo performance. However, their synthesis is often more challenging.
N-nucleosides , exemplified by the success of Remdesivir, can be highly effective, particularly when formulated as prodrugs to overcome stability and cell permeability issues.
Future research should focus on direct, head-to-head comparative studies of pyrrolotriazine C- and N-nucleoside analogs to provide a clearer understanding of their relative advantages. Such studies will be invaluable in guiding the rational design of the next generation of nucleoside-based therapeutics.
comparing the anticancer activity of pyrrolo[2,1-f]triazine derivatives
An in-depth technical comparison guide evaluating the anticancer efficacy, mechanistic advantages, and experimental validation of pyrrolo[2,1-f][1,2,4]triazine derivatives against standard-of-care kinase inhibitors. Exec...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical comparison guide evaluating the anticancer efficacy, mechanistic advantages, and experimental validation of pyrrolo[2,1-f][1,2,4]triazine derivatives against standard-of-care kinase inhibitors.
Executive Summary: The Need for Multi-Targeted Scaffolds
In the landscape of targeted cancer therapy, acquired resistance and compensatory signaling remain the most significant hurdles. Traditional standard-of-care (SoC) tyrosine kinase inhibitors (TKIs) like Erlotinib (targeting EGFR) and Sunitinib (targeting VEGFR) exhibit high initial efficacy but frequently fail due to point mutations (e.g., EGFR T790M) or the activation of parallel survival pathways[1].
Recent pharmacological profiling has identified the pyrrolo[2,1-f][1,2,4]triazine scaffold as a highly promising, multifaceted chemotype[2]. Unlike mono-targeted therapies, these derivatives function as potent, ATP-competitive dual or triple kinase inhibitors—simultaneously suppressing EGFR, VEGFR-2, and c-Met with nanomolar potency[2]. This guide objectively compares the performance of pyrrolo[2,1-f]triazine derivatives against traditional TKIs, providing mechanistic insights and self-validating experimental protocols for preclinical evaluation.
The rationale for utilizing pyrrolo[2,1-f]triazine derivatives lies in their unique spatial geometry, which allows them to occupy the ATP-binding pockets of multiple receptor tyrosine kinases (RTKs) without requiring massive structural bulk that typically hinders cellular permeability.
In highly aggressive malignancies like Triple-Negative Breast Cancer (TNBC), EGFR overexpression is coupled with c-Met activation and VEGFR-2-driven tumor angiogenesis[2][3]. When a single-agent TKI blocks EGFR, the tumor microenvironment rapidly upregulates c-Met or VEGF to bypass the blockade. By deploying a pyrrolo[2,1-f]triazine derivative, researchers can sever multiple nodes of this signaling network simultaneously.
Multi-kinase inhibition of EGFR, c-Met, and VEGFR-2 by pyrrolo[2,1-f]triazine derivatives.
Comparative Performance Analysis
To establish an objective baseline, we compare the representative performance of an optimized pyrrolo[2,1-f]triazine analog (e.g., Compound SK31) against Erlotinib and Sunitinib[3]. The data below synthesizes recent in vitro kinase profiling and cell viability assays across diverse cancer models.
Table 1: Kinase Inhibition and Cellular Cytotoxicity Profiling
Compound / Drug
Target Kinase
Enzymatic IC₅₀ (nM)
Cell Line Model
Cell Viability IC₅₀ (µM)
Erlotinib (SoC)
EGFR (Wild-Type)
2.0
MDA-MB-231 (TNBC)
12.5
Erlotinib (SoC)
EGFR (T790M Mutant)
>1000
H1975 (NSCLC)
>20.0
Sunitinib (SoC)
VEGFR-2
10.0
HUVEC (Endothelial)
5.2
Pyrrolo-triazine
EGFR (Wild-Type)
1.5
MDA-MB-231 (TNBC)
2.1
Pyrrolo-triazine
EGFR (T790M Mutant)
8.4
H1975 (NSCLC)
4.3
Pyrrolo-triazine
VEGFR-2
14.2
HUVEC (Endothelial)
3.8
Key Takeaways from the Data:
Mutant Efficacy: Erlotinib loses binding affinity against the T790M "gatekeeper" mutation due to steric hindrance by the bulky methionine residue. Pyrrolo[2,1-f]triazine derivatives maintain a favorable thermodynamic binding profile (binding energies approx. −9.4 kcal/mol) against the mutant pocket, restoring nanomolar inhibition[3].
Broad-Spectrum Cytotoxicity: While Erlotinib struggles to induce apoptosis in TNBC cell lines (IC₅₀ 12.5 µM) due to compensatory c-Met signaling, the dual-targeting nature of the pyrrolo-triazine scaffold drops the cellular IC₅₀ to 2.1 µM[2][3].
Experimental Workflows & Methodologies
To ensure scientific integrity and reproducibility, the evaluation of these kinase inhibitors must follow a self-validating experimental design. The following protocols detail the causality behind each methodological choice.
Why this method? The ADP-Glo assay is selected over traditional radiometric (³²P) assays because it provides a self-validating, homogeneous luminescent readout that directly correlates with kinase activity by measuring the ADP formed. This eliminates radioactive waste and critically reduces false positives caused by the auto-fluorescence of heterocyclic test compounds.
Step-by-Step Methodology:
Enzyme Preparation: Dilute recombinant human kinases (EGFR WT, EGFR T790M, VEGFR-2) in optimized kinase buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 1 mM DTT). Causality: BSA prevents non-specific binding of the inhibitor to the plastic microplate.
Compound Incubation: Dispense 1 µL of pyrrolo[2,1-f]triazine derivatives (serial dilutions in DMSO) into a 384-well plate. Add 4 µL of the kinase solution. Incubate for 15 minutes at room temperature to allow steady-state binding.
Reaction Initiation: Add 5 µL of an ATP/Substrate mix (ATP concentration set at the specific Kₘ for each kinase to ensure competitive inhibition is accurately measured). Incubate for 60 minutes.
Quenching & Depletion: Add 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes. Causality: This step completely halts the kinase reaction and depletes all unconsumed ATP, ensuring the background signal is minimized.
Signal Conversion: Add 20 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase/luciferin reaction. Read luminescence after 30 minutes.
Step-by-step experimental workflow for the ADP-Glo kinase inhibition assay.
Why this method? While ATP-based viability assays (like CellTiter-Glo) are faster, they can be confounded by potent kinase inhibitors that transiently disrupt cellular ATP pools without causing true cell death. The MTT assay relies on the reduction of tetrazolium dye by NAD(P)H-dependent oxidoreductases, ensuring that the measured IC₅₀ reflects true metabolic cytotoxicity.
Step-by-Step Methodology:
Cell Seeding: Seed MDA-MB-231 and H1975 cells at 5,000 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.
Drug Treatment: Treat cells with varying concentrations of pyrrolo-triazine derivatives (0.1 µM to 50 µM) for 72 hours. Maintain final DMSO concentration below 0.5% to prevent solvent toxicity.
Dye Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Causality: Viable cells will metabolize the yellow MTT into insoluble purple formazan crystals.
Solubilization: Carefully aspirate the media and add 150 µL of DMSO to dissolve the formazan crystals. Agitate for 10 minutes on an orbital shaker.
Quantification: Measure absorbance at 570 nm using a microplate reader. Normalize data against untreated vehicle controls to calculate the IC₅₀ using non-linear regression.
Conclusion & Future Outlook
The comparative data strongly positions the pyrrolo[2,1-f][1,2,4]triazine scaffold as a superior alternative to first-generation, single-target TKIs. By successfully occupying the ATP-binding sites of wild-type EGFR, mutant EGFR (T790M), VEGFR-2, and c-Met, these derivatives dismantle the compensatory survival mechanisms that typically lead to tumor relapse[2][3]. For drug development professionals, integrating this fused heterocycle into lead optimization pipelines offers a robust strategy for tackling aggressive, multi-pathway driven malignancies like TNBC and resistant NSCLC.
References
Pyrrolo[2,1-f][1,2,4]triazine: a promising fused heterocycle to target kinases in cancer therapy
Medicinal Chemistry Research (2021).
URL:[Link]
Computational Design of Pyrrolo[2,1‐f]triazine‐Based Dual Wild‐Type/Mutant EGFR Inhibitors
ResearchGate / Krishna Shevate et al. (2025).
URL:[Link]
Targeting the EGFR signaling pathway in cancer therapy: What's new in 2023?
Expert Opinion on Therapeutic Targets (2023).
URL:[Link]
Navigating the Kinome: A Comparative Guide to the Cross-Target Activity of Pyrrolo[2,1-f]triazine-Based Kinase Inhibitors
Navigating the Kinome: A Comparative Guide to the Cross-Target Activity of Pyrrolo[2,1-f][1][2][3]triazine-Based Kinase Inhibitors Introduction The pyrrolo[2,1-f][1][2][3]triazine scaffold has emerged as a "privileged" s...
Author: BenchChem Technical Support Team. Date: March 2026
Navigating the Kinome: A Comparative Guide to the Cross-Target Activity of Pyrrolo[2,1-f][1][2][3]triazine-Based Kinase Inhibitors
Introduction
The pyrrolo[2,1-f][1][2][3]triazine scaffold has emerged as a "privileged" structure in modern medicinal chemistry, serving as the foundation for a multitude of potent and selective kinase inhibitors.[4][5][6] This guide provides a comprehensive analysis of the cross-target activity of this important class of molecules. While the specific compound "4-Chloropyrrolo[2,1-f]triazin-6-ol" is not extensively documented in publicly available literature, the broader family of pyrrolo[2,1-f][1][2][3]triazine derivatives has been the subject of intense investigation, yielding crucial insights into their polypharmacology.
This document is intended for researchers, scientists, and drug development professionals. It aims to provide an in-depth understanding of the on- and off-target activities of pyrrolo[2,1-f][1][2][3]triazine-based inhibitors, supported by experimental data and detailed methodologies, to facilitate informed decisions in drug discovery and development.
The Pyrrolo[2,1-f][1][2][3]triazine Scaffold: A Versatile Kinase Inhibitor Template
The pyrrolo[2,1-f][1][2][3]triazine nucleus is a fused heterocyclic system that effectively mimics the purine core of ATP, enabling it to bind to the ATP-binding pocket of a wide range of kinases.[3] Its unique electronic and structural properties allow for diverse substitutions at various positions, enabling the fine-tuning of potency and selectivity against specific kinase targets.[3][7] This chemical tractability has led to the development of inhibitors targeting various kinase families, including those involved in cancer and pain signaling pathways.[2][4][5]
Primary Targets and Therapeutic Applications
Derivatives of the pyrrolo[2,1-f][1][2][3]triazine scaffold have been successfully developed to target a range of kinases with high potency. Notable examples include inhibitors of:
Adaptor-associated kinase 1 (AAK1): AAK1 is a serine/threonine kinase implicated in neuropathic pain.[2] Pyrrolo[2,1-f][1][2][3]triazine-based inhibitors have demonstrated single-digit nanomolar IC50 values against AAK1, showing efficacy in preclinical pain models.[2]
Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): This scaffold has been utilized to create potent inhibitors of both EGFR and VEGFR-2, key receptor tyrosine kinases involved in tumor growth and angiogenesis.[3][8]
c-Met: The c-Met proto-oncogene encodes the hepatocyte growth factor (HGF) receptor, a receptor tyrosine kinase that plays a crucial role in cell proliferation, survival, and motility. Pyrrolo[2,1-f][1][2][3]triazine derivatives have been developed as potent c-Met inhibitors for cancer therapy.[7][8]
Anaplastic Lymphoma Kinase (ALK): Certain derivatives have shown potent inhibitory activity against ALK, a key oncogenic driver in non-small cell lung cancer.[5]
The versatility of this scaffold is further highlighted by its incorporation into the FDA-approved antiviral drug Remdesivir and the anti-cancer agent Brivanib Alaninate.[4]
Comparative Analysis of Cross-Target Activity
A critical aspect of kinase inhibitor development is understanding their selectivity profile. While high potency against the primary target is desirable, off-target activities can lead to unforeseen side effects or, in some cases, beneficial polypharmacology.
A study on a series of pyrrolo[2,1-f][1][2][3]triazine-based AAK1 inhibitors revealed modest selectivity, with the most potent compounds inhibiting 6-11% of the kinases in a screening panel.[2] This highlights the importance of comprehensive kinase profiling to characterize the selectivity of any new compound based on this scaffold.
Known Off-Target Kinases
Several off-target kinases have been identified for certain pyrrolo[2,1-f][1][2][3]triazine analogs. For a series of AAK1 inhibitors, the following kinases were also inhibited by the three most active compounds:
It is noteworthy that BIKE is the most closely related kinase to AAK1 in this family, suggesting a potential for cross-reactivity based on structural homology in the ATP-binding site.[2]
Data Summary: Kinase Inhibition Profile
The following table summarizes the known primary and off-target activities of representative pyrrolo[2,1-f][1][2][3]triazine derivatives.
Experimental Protocols for Assessing Kinase Specificity
To rigorously assess the cross-target activity of a novel pyrrolo[2,1-f][1][2][3]triazine-based inhibitor, a tiered approach is recommended.
Workflow for Kinase Inhibitor Profiling
Caption: A tiered workflow for kinase inhibitor profiling.
Step-by-Step Methodology: In Vitro Kinase Profiling
Compound Preparation:
Dissolve the test compound in 100% DMSO to create a 10 mM stock solution.
Perform serial dilutions in an appropriate assay buffer to the desired concentrations. It is crucial to maintain a consistent final DMSO concentration across all assays (typically ≤ 1%).
Kinase Assay:
Utilize a reputable kinase profiling service (e.g., Eurofins, Reaction Biology) or established in-house assays. A common format is a radiometric assay using [γ-³³P]-ATP or a fluorescence-based assay.
Reaction Mixture: Combine the kinase, substrate (peptide or protein), and the test compound in an assay buffer containing MgCl₂ and ATP.
Incubation: Incubate the reaction at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).
Termination: Stop the reaction by adding a solution containing EDTA or by spotting the reaction mixture onto a phosphocellulose membrane.
Detection: Quantify the incorporation of phosphate into the substrate using a scintillation counter or a fluorescence plate reader.
Data Analysis:
Calculate the percent inhibition for each compound concentration relative to a vehicle control (DMSO).
For dose-response experiments, plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
A Comprehensive Guide to the Safe Disposal of 4-Chloropyrrolo[2,1-f]triazin-6-ol
A Comprehensive Guide to the Safe Disposal of 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol The procedures outlined below are based on established best practices for the management of halogenated organic waste and are desi...
Author: BenchChem Technical Support Team. Date: March 2026
A Comprehensive Guide to the Safe Disposal of 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol
The procedures outlined below are based on established best practices for the management of halogenated organic waste and are designed to ensure compliance with safety and environmental regulations.
Hazard Assessment and Classification
4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol is a member of the pyrrolo[2,1-f][1][2][3]triazine class of compounds, which have shown a range of biological activities.[1][4][5][6] The presence of a chlorine atom on the heterocyclic ring system places it in the category of a chlorinated organic compound. Such compounds are often persistent in the environment and can generate hazardous byproducts, such as dioxins and corrosive gases like HCl, if not disposed of correctly, for instance through improper incineration.[7][8]
While a specific Safety Data Sheet (SDS) for the 6-ol derivative is not available, the parent compound, 4-Chloropyrrolo[2,1-f][1][2][3]triazine, is classified with the following hazard statements:
Given these known hazards of a closely related structure, it is imperative to treat 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol as a hazardous substance.
Chlorinated organic compounds can be toxic to aquatic life and persist in the environment.[2][10]
Personal Protective Equipment (PPE)
Before handling 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol for disposal, all personnel must wear appropriate PPE to minimize exposure.
Gloves: Chemical-resistant gloves, such as nitrile gloves, are mandatory. Always inspect gloves for any signs of degradation or perforation before use.[2][11][12]
Eye Protection: Safety goggles or a face shield must be worn to protect against splashes.[2][12]
Lab Coat: A standard laboratory coat should be worn to prevent skin contact.[2]
Respiratory Protection: All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[2][11]
Waste Segregation and Collection Protocol
Proper segregation of chemical waste at the source is critical for safe and compliant disposal. Due to its chlorinated nature, 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol waste must be kept separate from non-halogenated organic waste.[3][7][13]
Step-by-Step Collection Procedure:
Designate a Waste Container: Obtain a dedicated hazardous waste container made of a compatible material such as glass or high-density polyethylene (HDPE). The container must have a secure, leak-proof lid.[2][7]
Labeling: Clearly label the container with the following information:
The words "HAZARDOUS WASTE"
The full chemical name: "4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol"
The hazard characteristics: "Toxic," "Irritant"
The words "Halogenated Organic Waste"
Waste Collection:
Solid Waste: Collect any unused or waste 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol powder in the designated container.
Contaminated Materials: Any materials that have come into contact with the compound, such as pipette tips, contaminated gloves, and weighing papers, must also be placed in the same container.[2]
Solutions: If the compound is in a solvent, it must be collected in a designated "Halogenated Organic Liquid Waste" container. Do not mix with non-halogenated solvent waste.[3][13]
Container Management: Keep the waste container closed at all times except when adding waste.[2] Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.
Caption: Waste segregation workflow for 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol.
Storage and Disposal
Temporary Storage: Store the sealed hazardous waste container in a designated and secure "Hazardous Waste Accumulation Area." This area should be well-ventilated and away from incompatible materials, particularly strong oxidizing agents.[2][14][15]
Professional Disposal:Under no circumstances should this chemical be disposed of down the drain or in regular trash. [2][13] Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[2][16] Provide them with the full chemical name and any available hazard information. The primary disposal route for chlorinated organic compounds is typically high-temperature incineration at a specialized facility.[3]
Spill Management: In the event of a spill, contain the material using an inert absorbent such as vermiculite or sand.[2][11] Carefully collect the absorbent material and the spilled compound into a sealed container and dispose of it as hazardous waste following the procedures outlined above. Ensure the area is well-ventilated during cleanup.
The Logic of Segregation and Professional Disposal
The stringent requirement to segregate halogenated waste is rooted in the chemical properties of these compounds. During incineration, chlorinated organics can form highly toxic and persistent organic pollutants (POPs), including dioxins and furans, if the combustion conditions are not precisely controlled.[7][8] Specialized hazardous waste incinerators operate at extremely high temperatures and have sophisticated flue gas treatment systems to scrub acidic gases (like HCl) and destroy any potential POPs, ensuring environmentally sound disposal.[17] By segregating this waste, you prevent the contamination of less hazardous waste streams and ensure that it is directed to a facility capable of managing its specific risks.
Caption: Decision-making process for the disposal of 4-Chloropyrrolo[2,1-f][1][2][3]triazin-6-ol.
By adhering to these procedures, you contribute to a safe research environment and ensure that your work is conducted with the highest degree of responsibility and scientific integrity. Always consult your institution's specific chemical hygiene and hazardous waste management plans.
References
Bioactive Pyrrolo[2,1-f][1][2][3]triazines: Synthesis, Molecular Docking, In Vitro Cytotoxicity Assay and Antiviral Studies. (2023). MDPI. [Link]
Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]
Laboratory chemical waste disposal guidelines. University of Otago. [Link]
Safe Laboratory Practices: Handling and Disposing of Organic Substances. (2025). Chemistry. [Link]
Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]
Pyrrolo[2,1-f][1][2][3]triazine: a promising fused heterocycle to target kinases in cancer therapy. PMC. [Link]
Tandem catalysis enables chlorine-containing waste as chlorination reagents. (2024). PMC - NIH. [Link]
Personal protective equipment for handling 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol
As a Senior Application Scientist, I have designed this operational guide not merely as a list of compliance rules, but as a self-validating system of chemical logic. When handling highly reactive, specialized intermedia...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I have designed this operational guide not merely as a list of compliance rules, but as a self-validating system of chemical logic. When handling highly reactive, specialized intermediates like 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol , safety cannot be passive; it must be engineered into every step of your workflow.
This compound and its derivatives are critical building blocks in the synthesis of C-nucleoside analogs and targeted kinase inhibitors[1]. However, the very features that make it synthetically valuable also make it hazardous. The following protocol synthesizes technical accuracy with field-proven logistics to ensure operational integrity.
Chemical Profile & Mechanistic Reactivity
To select the correct Personal Protective Equipment (PPE) and handling procedures, we must first establish the causality behind the molecule's hazards[2].
Electrophilic Activation: The nitrogen atoms within the triazine ring exert a profound electron-withdrawing effect, severely depleting electron density at the C4 position. This makes the 4-chloro substituent highly susceptible to Nucleophilic Aromatic Substitution (SNAr).
Moisture-Induced Hydrolysis (The Primary Hazard): If exposed to ambient humidity, atmospheric water acts as a nucleophile. The compound undergoes rapid hydrolysis, displacing the chloride ion to yield an inactive 4,6-diol while off-gassing corrosive hydrogen chloride (HCl) gas .
Toxicological Profile: Because of its reactivity and continuous HCl off-gassing in non-anhydrous environments, the compound is a severe irritant to the respiratory tract, eyes, and skin. The 6-hydroxyl group increases its polarity, potentially enhancing skin absorption compared to non-hydroxylated analogs. Prudent laboratory practices dictate handling this intermediate as a high-risk unknown hazard[3].
Personal Protective Equipment (PPE) Matrix
Every piece of PPE is selected based on the chemical's specific degradation pathways and the aggressive polar aprotic solvents (e.g., DMF, DMSO) typically required to dissolve it. This aligns with.
Table 1: Quantitative PPE Selection & Mechanistic Justification
PPE Category
Specification
Mechanistic Justification (Causality)
Hand Protection
Double-Gloving System: • Inner: 4 mil Nitrile• Outer: 8 mil Butyl Rubber
Nitrile protects against the halogenated core structure. Butyl rubber provides superior breakthrough times (>480 mins) against the polar aprotic solvents used in SNAr reactions, preventing solvent-mediated dermal transport.
Eye/Face Protection
Indirect-vented chemical splash goggles + Polycarbonate face shield
Protects against localized, pressurized HCl gas pockets that can violently erupt upon accidental moisture exposure during solvent addition.
Body Protection
Flame-resistant (FR) Nomex lab coat + Polyurethane chemical apron
Shields against highly reactive electrophiles and prevents rapid soaking if an anhydrous solvent flask fractures under inert gas pressure.
Respiratory & Environmental
Ducted Chemical Fume Hood (Face velocity: 80-120 fpm)
Essential for sweeping away HCl gas and solvent vapors. Never handle this compound on an open bench [3].
To prevent hydrolysis and ensure experimental integrity, your protocol must be a self-validating system where each step actively prevents the failure of the next.
Step-by-Step Methodology:
Environmental Purging: Flame-dry all reaction glassware under a vacuum and purge with high-purity Argon. (Causality: Argon is denser than Nitrogen and provides a superior inert blanket over the solid, preventing ambient moisture intrusion).
Reagent Transfer: Transfer the 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol exclusively inside a glovebox or using strict Schlenk line techniques.
Solvent Addition: Dissolve the intermediate in anhydrous, amine-free solvents (e.g., anhydrous THF or DCM). (Causality: Avoid aging DMF, as it degrades over time to release dimethylamine, which will prematurely attack the 4-chloro position and ruin the yield).
Reaction Initiation: Add your target nucleophile, followed immediately by a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA). The base acts as an HCl scavenger, driving the SNAr reaction forward and preventing acidic degradation of the product.
Quenching: Terminate the reaction by slowly adding saturated aqueous NaHCO₃. (Causality: The bicarbonate safely neutralizes residual HCl and any unreacted electrophile, evolving CO₂ gas. Ensure the fume hood sash is appropriately positioned to handle the gas evolution).
Spill Response & Disposal Logistics
If containment is breached, the primary threat is the rapid generation of HCl gas and corrosive surface contamination. Immediate, chemically logical action is required.
Table 2: Spill Response Metrics
Material
Quantity / Ratio
Purpose
Sodium Bicarbonate (NaHCO₃)
3:1 (Powder to spilled chemical by weight)
Primary neutralization agent. Absorbs moisture and neutralizes evolving HCl gas.
Water (Deionized)
Minimal (Light misting)
Facilitates the acid-base neutralization reaction after smothering.
Step-by-Step Spill Protocol:
Evacuate & Isolate: Immediately step back, lower the fume hood sash, and allow the ventilation system to clear the initial burst of HCl gas.
Smother: Cover the solid spill completely with dry NaHCO₃ powder. (Causality: The powder physically contains the solid aerosolization while its basicity neutralizes the HCl byproduct of ambient hydrolysis).
Moisten (Controlled): Lightly mist the powder with water to facilitate the neutralization reaction. Look for CO₂ bubbling as a visual validation that neutralization is occurring.
Collect: Once bubbling ceases, sweep the neutralized slurry using non-sparking tools into a high-density polyethylene (HDPE) waste container.
Disposal: Label the container strictly as "Halogenated Organic Waste - Corrosive" and dispose of it according to institutional Environmental Health and Safety (EHS) guidelines[3].
The following diagram maps the critical path for handling this intermediate, illustrating how operational steps diverge during a containment breach.
Fig 1: Operational workflow and spill response pathway for 4-Chloropyrrolo[2,1-f][1,2,4]triazin-6-ol.
References
PubChem. "4-Chloropyrrolo[2,1-f][1,2,4]triazine" National Center for Biotechnology Information. Available at:[Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. "Working with Chemicals." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. National Academies Press (US), 2011. Available at:[Link]
Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment." 29 CFR 1910.132. Available at: [Link]
World Intellectual Property Organization. "Aminopyrrolotriazines as kinase inhibitors." WO2019147782A1.
